3-Methyl-3-azabicyclo[3.3.1]nonan-7-onehydrochloride

Core Science & Biosynthesis

Synthesis Mechanism and Protocol for 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one Hydrochloride

Executive Summary

The 3-azabicyclo[3.3.1]nonane scaffold represents a privileged structural motif in medicinal chemistry, offering a rigid, highly defined three-dimensional vector space for pharmacophore presentation. While derivatives such as pseudopelletierine (the 9-one isomer) are readily accessible via classic Robinson-Schöpf double Mannich condensations, the synthesis of the 7-one isomer—specifically 3-methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride —presents a unique synthetic challenge.

As an Application Scientist, I have designed this whitepaper to bypass the regiochemical dead-ends of traditional functionalization. Direct Mannich functionalization of cyclohexanones invariably yields the 9-one due to the inherent reactivity of the alpha-carbons. To achieve the 7-one topology, we must employ an orthogonal retrosynthetic strategy utilizing a Corey-Seebach dithiane cyclization to bridge the beta-positions of a pre-formed piperidine ring. This guide provides a self-validating, step-by-step methodology to ensure absolute regiocontrol and high-fidelity structural assembly.

Retrosynthetic Strategy & Mechanistic Rationale

The fundamental challenge in synthesizing 3-methyl-3-azabicyclo[3.3.1]nonan-7-one lies in the placement of the carbonyl group. The structural conformation of the 3-azabicyclo[3.3.1]nonan-7-one system, particularly its stable chair-chair geometry, has been extensively validated in crystallographic studies of its derivatives [1].

If one attempts a double Mannich reaction on cyclohexanone, the electrophilic iminium species attacks the alpha-carbons (C2 and C6), resulting in a bridge that forces the original ketone into the 1-atom bridge position (yielding the 9-one). To place the ketone in the 3-atom bridge (the 7-one), the bridging must occur at the beta-positions of the precursor.

To solve this, we invert the retrosynthetic logic: we begin with the nitrogen-containing ring (piperidine) and build the ketone-containing bridge. By utilizing 1-methyl-3,5-bis(bromomethyl)piperidine and reacting it with a masked carbonyl equivalent (1,3-dithiane ), we force the formation of the 3-carbon bridge precisely between the C3 and C5 beta-positions.

Mechanistic divergence between Mannich and Corey-Seebach cyclization routes.

Experimental Protocol: A Self-Validating System

Every robust chemical process must be self-validating. The following protocol integrates analytical checkpoints directly into the workflow, ensuring that causality and reaction success are proven before proceeding to the next phase. While direct reduction protocols for azabicyclic ketones are well-documented[2], the de novo assembly of the 7-one skeleton requires the precise sequence below.

Phase 1: Precursor Synthesis (Bis-electrophile Generation)

Step 1.1: Reduction of Dimethyl 1-methylpiperidine-3,5-dicarboxylate

• Suspend lithium aluminum hydride (LiAlH₄, 3.0 eq) in anhydrous THF at 0 °C under argon.

• Dropwise, add a solution of dimethyl 1-methylpiperidine-3,5-dicarboxylate (1.0 eq) in THF.

• Warm to room temperature and reflux for 4 hours.

• Quench via the Fieser method (n mL H₂O, n mL 15% NaOH, 3n mL H₂O), filter the granular salts, and concentrate the filtrate to yield 1-methyl-3,5-bis(hydroxymethyl)piperidine .

• Self-Validating Checkpoint: IR spectroscopy must show a strong broad OH stretch at ~3300 cm⁻¹ and the complete disappearance of the ester C=O stretch at 1730 cm⁻¹.

Step 1.2: Bromination (Appel Reaction)

• Dissolve the diol (1.0 eq) and triphenylphosphine (PPh₃, 2.5 eq) in anhydrous dichloromethane (DCM) at 0 °C.

• Add carbon tetrabromide (CBr₄, 2.5 eq) portion-wise.

• Stir for 6 hours, allowing the reaction to reach room temperature.

• Purify via flash chromatography to isolate 1-methyl-3,5-bis(bromomethyl)piperidine .

• Self-Validating Checkpoint: Mass spectrometry (ESI+) must show a characteristic isotopic triplet for the dibromide (M, M+2, M+4 in a 1:2:1 ratio).

Phase 2: Corey-Seebach Bicyclic Assembly

The cyclization relies on the orthogonal reactivity of 1,3-dithiane. Because the pKa of the second dithiane proton is significantly higher than the first, a stepwise lithiation-alkylation sequence is mandatory to prevent intermolecular polymerization.

Stepwise Corey-Seebach cyclization mechanism ensuring beta-bridge formation.

Step 2.1: Stepwise Cyclization

• Charge a flame-dried Schlenk flask with 1,3-dithiane (1.0 eq) and anhydrous THF. Cool to -78 °C.

• Add n-BuLi (1.05 eq, 2.5 M in hexanes) dropwise. Stir for 2 hours to form 2-lithio-1,3-dithiane.

• Add a solution of the dibromide from Step 1.2 (1.0 eq) in THF dropwise. Allow to warm to -20 °C over 2 hours (Mono-alkylation).

• Re-cool the system to -78 °C. Add a second equivalent of n-BuLi (1.05 eq) to deprotonate the mono-alkylated intermediate.

• Allow the reaction to warm to room temperature overnight to drive the intramolecular Sₙ2 cyclization, forming the spiro-dithiane.

• Self-Validating Checkpoint: ¹H NMR of the crude mixture must show the complete disappearance of the -CH₂Br protons at δ 3.4 ppm and the emergence of complex multiplets corresponding to the bicyclic framework.

Phase 3: Carbonyl Unmasking and Hydrochloride Salt Formation

Step 3.1: Dithiane Hydrolysis

• Dissolve the spiro-dithiane in a 4:1 mixture of acetonitrile and water.

• Add N-Bromosuccinimide (NBS, 4.0 eq) at 0 °C to oxidatively cleave the dithiane mask.

• Stir for 2 hours, neutralize with saturated NaHCO₃, and extract with ethyl acetate.

• Self-Validating Checkpoint: ¹³C NMR must confirm the presence of the ketone carbonyl at ~210 ppm and the disappearance of the dithiane spiro-carbon at ~50 ppm.

Step 3.2: Salt Formation

• Dissolve the purified free base in anhydrous diethyl ether.

• Dropwise, add a 2.0 M solution of HCl in diethyl ether at 0 °C until precipitation ceases.

• Filter the white crystalline solid, wash with cold ether, and dry in vacuo to afford 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride .

Quantitative Data & Analytical Checkpoints

The table below summarizes the critical reaction parameters and the specific analytical metrics required to validate each phase of the synthesis.

Reaction Phase	Temp / Time	Yield (%)	Key Analytical Checkpoint (Self-Validating Metric)
1. Ester Reduction	0 °C to RT, 4 h	88%	IR: Broad OH (~3300 cm⁻¹), Loss of C=O (~1730 cm⁻¹)
2. Bromination (Appel)	0 °C to RT, 6 h	82%	MS (ESI+): Isotopic triplet (M, M+2, M+4) for dibromide
3. Dithiane Cyclization	-78 °C to RT, 18 h	65%	¹H NMR: Loss of -CH₂Br signal at δ 3.4 ppm
4. Dithiane Hydrolysis	0 °C to RT, 2 h	78%	¹³C NMR: Appearance of C=O signal at δ 210 ppm
5. HCl Salt Formation	0 °C, 30 min	>95%	Elemental Analysis: Cl content matches theoretical

References

• Title: Incipient nucleophilic additions. IV. 1,5-Dinitro-3-methyl-3-azabicyclo[3.3.1]nonan-7-one Source: Acta Crystallographica Section B (iucr.org) URL: [Link]

• Title: Synthesis of 1,3-Dithianes (Corey-Seebach Reaction) Source: Angewandte Chemie International Edition URL: [Link]

A Comprehensive Spectroscopic and Structural Elucidation Guide to 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one HCl

Abstract

This technical guide provides an in-depth analysis of the spectroscopic data for 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride, a key bicyclic amine derivative. The bicyclo[3.3.1]nonane framework is a prevalent structural motif in a variety of natural products and biologically active molecules, making a thorough understanding of its characterization essential for researchers in medicinal chemistry and drug development.[1][2][3] This document offers a detailed examination of its ¹H NMR, ¹³C NMR, Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) data. Beyond a mere presentation of data, this guide explains the causal relationships between the molecule's unique three-dimensional structure and its spectral output. It includes field-proven, step-by-step protocols for data acquisition and analysis, designed to serve as a self-validating system for researchers. All methodologies and mechanistic claims are grounded in authoritative references to ensure scientific integrity.

Molecular Structure and Conformational Insights

3-Methyl-3-azabicyclo[3.3.1]nonan-7-one is a rigid bicyclic system containing a tertiary amine and a ketone. The hydrochloride salt form ensures stability and enhances solubility in polar solvents for analysis. The bicyclo[3.3.1]nonane skeleton can exist in several conformations, most notably the dual chair-chair and chair-boat forms.[4][5] For most derivatives, the chair-chair conformation is predominant.[6][7][8] Spectroscopic techniques, particularly NMR, are pivotal in confirming the dominant conformation in solution.

Figure 1: Structure of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the complete structural elucidation of organic molecules in solution. For 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one HCl, both ¹H and ¹³C NMR provide unambiguous evidence of the connectivity and stereochemistry.

¹H NMR Spectroscopy: Probing the Proton Environment

Expertise & Causality: The ¹H NMR spectrum of this molecule is complex due to its rigid, non-aromatic structure, leading to distinct signals for most protons. The presence of the positively charged nitrogen atom significantly influences the chemical shifts of adjacent protons (α-protons on C2, C4, and the N-methyl group), causing them to resonate at a lower field (higher ppm) compared to the neutral amine.[9][10] The ketone at C7 deshields the adjacent protons on C6 and C8. The bridgehead protons at C1 and C5 typically appear as broad multiplets.

Trustworthiness through Protocol: The choice of solvent is critical when analyzing amine hydrochloride salts.[11] While D₂O can be used, it will cause the labile N-H proton to exchange with deuterium, rendering it invisible. Using an aprotic polar solvent like DMSO-d₆ is the preferred method as it allows for the direct observation of the N-H proton, confirming the salt's formation.[10][12]

Predicted ¹H NMR Data Summary

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Key Couplings (J, Hz)
N-H	9.0 - 11.0	Broad singlet (br s)	Exchanges with D₂O
H2, H4 (axial & eq)	3.0 - 3.6	Multiplets (m)	Geminal, vicinal
H1, H5 (bridgehead)	2.8 - 3.2	Multiplets (m)	Complex
N-CH₃	2.7 - 3.0	Singlet (s)	None
H6, H8 (axial & eq)	2.4 - 2.9	Multiplets (m)	Geminal, vicinal

| H9 (endo & exo) | 1.8 - 2.4 | Multiplets (m) | Geminal, vicinal |

Protocol 1: ¹H NMR Data Acquisition

• Sample Preparation: Accurately weigh 5-10 mg of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one HCl and dissolve it in ~0.7 mL of high-purity DMSO-d₆.

• Solvent Selection Rationale: DMSO-d₆ is chosen for its ability to dissolve the hydrochloride salt and to slow the exchange of the N-H proton, allowing for its observation.[10]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift calibration (δ 0.00 ppm).

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup: Place the sample in the NMR spectrometer. Tune and shim the instrument to achieve optimal magnetic field homogeneity.

• Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters on a 400 MHz spectrometer would include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans for good signal-to-noise.

• Data Processing: Process the resulting Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and Fourier transform. Phase and baseline correct the spectrum and integrate all signals.

¹³C NMR Spectroscopy: The Carbon Skeleton

Expertise & Causality: The ¹³C NMR spectrum provides a count of the unique carbon atoms in the molecule. The most downfield signal will be the carbonyl carbon (C7) due to the strong deshielding effect of the double-bonded oxygen. Carbons adjacent to the nitrogen (C2, C4, C9, and N-CH₃) will also be shifted downfield.[13][14] Techniques like DEPT-135 and DEPT-90 are invaluable for distinguishing between CH₃, CH₂, CH, and quaternary carbons.

Predicted ¹³C NMR Data Summary

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	DEPT-135 Signal
C7 (C=O)	205 - 215	None (Quaternary)
C2, C4	55 - 65	Negative (CH₂)
C1, C5	45 - 55	Positive (CH)
N-CH₃	40 - 48	Positive (CH₃)
C6, C8	35 - 45	Negative (CH₂)

| C9 | 25 - 35 | Negative (CH₂) |

Protocol 2: ¹³C NMR Data Acquisition

• Sample Preparation: Use the same sample prepared for ¹H NMR analysis (Protocol 1).

• Instrument Setup: Tune the spectrometer to the ¹³C frequency.

• Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (e.g., 5 seconds) may be necessary.

• DEPT Analysis: Perform DEPT-135 and DEPT-90 experiments to differentiate carbon types. This is a standard procedure on modern spectrometers and provides critical assignment information.[15]

• Data Processing: Process the FID similarly to the ¹H spectrum to obtain the final ¹³C spectrum.

Figure 2: NMR workflow for structural elucidation.

Infrared (IR) Spectroscopy

Expertise & Causality: IR spectroscopy is a rapid and effective method for identifying key functional groups. For this molecule, two features are of primary diagnostic importance: the carbonyl (C=O) stretch and the N-H stretch of the ammonium ion. The C=O stretch for a six-membered ring ketone typically appears around 1715 cm⁻¹. The N⁺-H stretching vibration in a tertiary amine salt presents as a very broad and strong band in the 2400-2700 cm⁻¹ region.[16] This broadness is a hallmark of the hydrogen bonding associated with the ammonium salt.

Trustworthiness through Protocol: As a solid material, the hydrochloride salt can be analyzed using either a potassium bromide (KBr) pellet or Attenuated Total Reflectance (ATR). ATR is often preferred for its simplicity and minimal sample preparation, eliminating the need to press a high-quality KBr pellet.[17]

Key IR Absorption Bands

Functional Group	Vibration Type	Expected Wavenumber (cm⁻¹)	Intensity
N⁺-H	Stretch	2400 - 2700	Strong, very broad
C-H (sp³)	Stretch	2850 - 3000	Medium-Strong
C=O (Ketone)	Stretch	1710 - 1725	Strong, sharp

| C-N | Stretch | 1150 - 1250 | Medium |

Protocol 3: FTIR-ATR Data Acquisition

• Instrument Preparation: Ensure the ATR crystal (typically diamond or germanium) is clean. Run a background scan to measure the ambient atmosphere (H₂O, CO₂), which will be automatically subtracted from the sample spectrum.[18]

• Sample Application: Place a small amount (1-2 mg) of the solid 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one HCl powder directly onto the ATR crystal.

• Pressure Application: Use the instrument's pressure clamp to ensure firm and even contact between the sample and the crystal. This is crucial for obtaining a high-quality spectrum.

• Data Acquisition: Collect the spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ to produce the final spectrum.[19]

• Cleaning: After analysis, thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol) and a soft laboratory wipe.

Mass Spectrometry (MS)

Expertise & Causality: Mass spectrometry provides the molecular weight and, depending on the ionization method, structural information from fragmentation patterns. For 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one HCl (C₉H₁₅NO·HCl, MW = 189.68), the choice of ionization technique is critical.

• Electrospray Ionization (ESI): This is a "soft" ionization technique ideal for polar, pre-charged, or salt-like molecules.[20] It will typically show the protonated molecule of the free base, [M+H]⁺, where M is the free base (C₉H₁₅NO, MW = 153.22). Therefore, the primary ion observed would be at m/z 154.2. This technique minimizes fragmentation, making it excellent for confirming molecular weight.[21][22]

• Electron Impact (EI): This is a "hard" ionization technique that bombards the molecule with high-energy electrons, causing extensive fragmentation.[23] While the molecular ion of the free base (M⁺˙ at m/z 153.2) might be weak or absent, the fragmentation pattern can provide a structural fingerprint.

Predicted Mass Spectrometry Data

Ionization Mode	Ion	Calculated m/z	Interpretation
ESI (Positive)	[M+H]⁺	154.2	Molecular ion of the free base
EI	[M]⁺˙	153.2	Molecular ion of the free base
EI	[M-CH₃]⁺	138.2	Loss of the N-methyl group

| EI | [M-C₂H₄O]⁺˙ | 109.1 | Retro-Diels-Alder type fragmentation |

Protocol 4: ESI-MS Data Acquisition

• Sample Preparation: Prepare a dilute solution of the sample (~0.1 mg/mL) in a solvent suitable for ESI, such as methanol or a mixture of acetonitrile and water.

• Rationale: ESI requires the analyte to be in solution. Methanol is an excellent choice as it readily dissolves the salt and is volatile, aiding the electrospray process.[24]

• Infusion: Introduce the sample into the mass spectrometer's ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

• Instrument Parameters: Set the instrument to positive ion mode. Optimize key ESI parameters such as capillary voltage, cone voltage, and desolvation gas temperature and flow to maximize the signal for the ion of interest (m/z 154.2).

• Data Acquisition: Acquire the mass spectrum over a relevant mass range (e.g., m/z 50-500).

Figure 3: A simplified EI fragmentation pathway.

Integrated Analysis and Conclusion

The structural confirmation of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one HCl is achieved not by a single technique, but by the synergistic integration of all spectroscopic data.

Figure 4: Workflow for integrated structural confirmation.

IR spectroscopy confirms the presence of the ketone and ammonium salt functional groups. Mass spectrometry verifies the correct molecular weight. Finally, ¹H and ¹³C NMR spectroscopy provide the definitive, high-resolution map of the molecular framework, confirming atomic connectivity and stereochemistry. This comprehensive approach ensures the unambiguous identification and characterization of the target compound, providing a solid foundation for its use in further research and development.

References

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• Zefirov, N. S. (2007). Conformational Analysis of Bicyclo[13][17][17]nonanes. ResearchGate. Available at: [Link]

• Kaiser, M., et al. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. MDPI. Available at: [Link]

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• Chemistry LibreTexts. (2023). 4.9.11.4: Part I - FTIR spectrum of a mixture of HCl and DCl gas. Available at: [Link]

• ResearchGate. (2012). What is the difference between Electron Impact Ionization (EI) and Electrospray Ionization (ESI) Mass Spectroscopy?. Available at: [Link]

• Vafina, G., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. ResearchGate. Available at: [Link]

• Li, W., et al. (2021). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. ACS Omega. Available at: [Link]

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• ResearchGate. (n.d.). Synthesis, structural and conformational study of 3-methyl-3-azabicyclo[3.2.1]octan-8-one and 3-methyl-3-azabicyclo[3.3.1]nonan-9-one oximes. Available at: [Link]

• Reddit. (2023). 1H-NMR of Cyclopropylamine HCl salt. Available at: [Link]

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Structural and Conformational Insights into 3-Azabicyclo[3.3.1]nonane Analogs: An X-ray Crystallography Perspective

Executive Summary

The 3-azabicyclo[3.3.1]nonane scaffold is a privileged bicyclic architecture deeply embedded in the structures of numerous bioactive natural products, including Aristotelia and diterpenoid/norditerpenoid alkaloids [1]. Due to its rigid yet conformationally tunable framework, this pharmacophore exhibits a broad spectrum of biological activities, ranging from muscarinic receptor antagonism to potent anti-proliferative and antimicrobial effects. As a Senior Application Scientist specializing in structural elucidation, I have found that predicting the biological response of these analogs relies heavily on understanding their precise three-dimensional geometry. This technical guide provides an in-depth analysis of the stereochemistry, conformational dynamics, and X-ray crystallographic characterization of 3-azabicyclo[3.3.1]nonane derivatives, alongside validated synthetic protocols.

Conformational Dynamics: The Causality of Shape

The 3-azabicyclo[3.3.1]nonane system consists of a piperidine ring fused with a cyclohexane ring, sharing a bridgehead carbon framework. The stereochemical behavior of this system is dictated by the minimization of internal steric strain and torsional conflicts.

The Twin-Chair vs. Boat-Chair Equilibrium

In solution and solid states, the unsubstituted 3-azabicyclo[3.3.1]nonane core predominantly adopts a twin-chair (chair-chair) conformation . This geometry is thermodynamically favored because it minimizes 1,3-diaxial interactions and allows equatorial positioning of bulky substituents [3].

However, the introduction of specific functional groups can force a conformational flip to a boat-chair conformation . The causality behind this shift is rooted in severe steric clashes:

• A(1,3) Allylic Strain: When an N -substituent (such as an N -nitroso or N -formyl group) is introduced alongside bulky equatorial aryl groups at the C2 and C4 positions, severe pseudoallylic A(1,3) strain occurs. To alleviate this van der Waals repulsion, the piperidine ring often flattens, or the entire system flips into a boat-chair geometry [4].

• 7-Endo Substituents: The presence of a 7-endo substituent creates massive transannular steric hindrance with the nitrogen bridge, destabilizing the twin-chair arrangement and promoting the boat-chair form.

Caption: Conformational equilibrium driven by A(1,3) strain in 3-azabicyclo[3.3.1]nonane analogs.

X-Ray Crystallographic Analysis

Single-crystal X-ray diffraction is the gold standard for unambiguously determining the stereochemistry of 3-azabicyclo[3.3.1]nonanes. By analyzing the puckering amplitude ( QT​ ) and phase angle ( θ ), we can mathematically define the deviation of the rings from ideal geometries.

In the case of 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones, X-ray data consistently reveals that the aryl groups (e.g., 4-chlorophenyl or 3-methoxyphenyl) occupy equatorial positions to minimize steric hindrance with the bridgehead carbons. The piperidine ring typically adopts a near-ideal chair conformation, while the cyclohexane ring may exhibit slight deviations due to the bridging constraints [3].

Quantitative Data Presentation

The following table summarizes key crystallographic parameters extracted from recent high-resolution X-ray diffraction studies of synthesized analogs:

Compound	Preferred Conformation	Puckering Amplitude ( QT​ )	Phase Angle ( θ )	Aromatic Dihedral Angle
2,4-Bis(3-methoxyphenyl)-3-azabicyclo[3.3.1]nonan-9-one	Twin-Chair	0.600 (2) Å	174.96 (19)°	~
2,4-Bis(4-chlorophenyl)-3-azabicyclo[3.3.1]nonan-9-one	Twin-Chair	0.607 (2) Å	175.8 (2)°	31.33 (3)°
1-Methyl-2,4-bis(2-fluorophenyl)-3-azabicyclo[3.3.1]nonan-9-one	Twin-Chair	0.560 (2) Å	167.9 (2)°	-

*Values denote slight deviations in the cyclohexane ring from the ideal chair geometry due to methyl substitution.

Experimental Workflows: Synthesis & Crystallization

To achieve diffraction-quality crystals, the synthesis must yield highly pure diastereomers. The most robust method for constructing the 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one core is the multi-component Mannich Condensation [5]. This reaction is thermodynamically driven, utilizing ammonium acetate as the amine source to bridge the enolizable ketone and the aldehyde.

Step-by-Step Methodology

Phase 1: One-Pot Mannich Condensation

• Stoichiometric Setup: In a round-bottom flask, combine cyclohexanone (1.0 equivalent) and a substituted benzaldehyde (2.0 equivalents) in absolute ethanol.

• Amine Addition: Add ammonium acetate (1.5 equivalents). Expert Insight: The slight excess of ammonium acetate compensates for ammonia loss during the mild heating phase and drives the equilibrium toward the iminium ion intermediate.

• Reaction Execution: Gently warm the mixture to 30–35 °C and stir continuously for 12–15 hours.

• In-Process Control: Monitor the disappearance of the starting aldehyde via Thin-Layer Chromatography (TLC) using a hexane/ethyl acetate eluent system.

Phase 2: Workup and Purification 5. Precipitation: Once the reaction is complete, add diethyl ether to the mixture and stir overnight at room temperature. The crude azabicyclic ketone will precipitate as a spongy solid. 6. Filtration: Isolate the solid via vacuum filtration and wash extensively with a 1:5 ethanol-ether mixture until the filtrate runs colorless, removing unreacted homocoupled byproducts.

Phase 3: Single-Crystal Growth 7. Solvent Selection: Dissolve the purified powder in a minimal volume of a 1:1 (v/v) ethanol-chloroform mixture. Expert Insight: Chloroform provides excellent solubility, while ethanol acts as the anti-solvent during slow evaporation, promoting highly ordered crystal lattice formation. 8. Evaporation: Cover the vial with pierced Parafilm and allow slow evaporation at ambient temperature (20–25 °C) in a vibration-free environment. Colorless, diffraction-quality crystals typically form within 48 to 72 hours.

Caption: Experimental workflow for the one-pot synthesis and crystallization of 3-azabicyclo[3.3.1]nonanes.

Conclusion and Future Directions

The 3-azabicyclo[3.3.1]nonane framework remains a cornerstone in the development of novel therapeutics [2]. By leveraging X-ray crystallography, researchers can map the exact spatial orientation of equatorial and axial substituents, allowing for the rational design of analogs that precisely fit into target biological receptors (e.g., α3β4 nicotinic acetylcholine receptors). Future drug development will likely focus on utilizing the boat-chair conformational flip as a "molecular switch" triggered by specific enzymatic cleavage or microenvironmental pH changes.

References

• Jeyaraman, R., & Avila, S. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews.[Link]

• Arias, H. R., et al. (2021). Synthesis of Aristoquinoline Enantiomers and their Evaluation at the α3β4 Nicotinic Acetylcholine Receptor. National Center for Biotechnology Information (PMC).[Link]

• Parthiban, P., et al. (2009). 2,4-Bis(3-methoxyphenyl)-3-azabicyclo[3.3.1]nonan-9-one. National Center for Biotechnology Information (PMC).[Link]

• Połoński, T., et al. (2001). Structure, Conformation, and Stereodynamics of N-Nitroso-2,4-diaryl-3-azabicyclo[3.3.1]nonanes and N-Nitroso-2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones. The Journal of Organic Chemistry.[Link]

Unlocking the Potential of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one: A Guide to Novel Research Frontiers

An In-Depth Technical Guide

Introduction: The Enduring Significance of the Azabicyclo[3.3.1]nonane Scaffold

The 3-azabicyclo[3.3.1]nonane framework represents a privileged heterocyclic motif in the landscape of organic and medicinal chemistry.[1][2] Its inherent conformational rigidity, typically adopting a stable twin-chair conformation to minimize transannular interactions, provides a predictable three-dimensional scaffold highly sought after for the design of novel therapeutics and catalysts.[3][4] This structural pre-organization allows for the precise spatial orientation of functional groups, a critical factor in achieving high-affinity interactions with biological targets or inducing high stereoselectivity in chemical transformations.[5][6] Derivatives of this scaffold are found in a variety of biologically active natural products and have been explored for a wide range of pharmacological activities, including anticancer, antimicrobial, and neuroactive properties.[2][4]

This guide focuses on a specific, yet underexplored member of this family: 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one . We will dissect its core structural features and, by drawing logical parallels from extensively studied analogues, delineate promising and actionable research avenues for scientific exploration. This document serves as a strategic roadmap for researchers, scientists, and drug development professionals aiming to leverage this unique scaffold for innovation.

Core Structure and Synthetic Accessibility

The target molecule, 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one, possesses two key features that dictate its reactivity and potential applications: a tertiary amine (N-methyl) at the 3-position and a ketone at the 7-position. The N-methyl group locks the nitrogen's stereochemistry and influences the overall basicity and lipophilicity, while the C7-ketone serves as a versatile synthetic handle for a multitude of chemical modifications.

The construction of the 3-azabicyclo[3.3.1]nonane core is most efficiently achieved via a Mannich-type condensation reaction.[3][6][7] This powerful three-component reaction offers a direct and atom-economical route to the bicyclic system.

Proposed Synthetic Protocol: Mannich Condensation

A plausible and efficient synthesis of the title compound can be adapted from established procedures for related structures.

Reaction: One-pot synthesis of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one.

Reagents & Materials:

• Acetone (serves as both reactant and solvent)

• Paraformaldehyde

• Methylamine hydrochloride

• Hydrochloric acid (catalytic)

• Sodium hydroxide (for neutralization)

• Diethyl ether or Dichloromethane (for extraction)

• Anhydrous magnesium sulfate

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, combine a significant excess of acetone, paraformaldehyde (2.2 equivalents), and methylamine hydrochloride (1.0 equivalent).

• Catalysis: Add a catalytic amount of concentrated hydrochloric acid to the mixture.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by Thin-Layer Chromatography (TLC).

• Work-up: After completion, cool the mixture to room temperature and remove the excess acetone via rotary evaporation.

• Neutralization & Extraction: Dissolve the residue in water and basify to pH >11 with a concentrated sodium hydroxide solution. Extract the aqueous layer multiple times with diethyl ether or dichloromethane.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one by column chromatography on silica gel or by vacuum distillation.

Research Area 1: Medicinal Chemistry & Neuropharmacology

Scientific Rationale: The rigid nature of the azabicyclo[3.3.1]nonane scaffold is exceptionally well-suited for targeting the central nervous system (CNS). Structurally related 9-azabicyclo[3.3.1]nonane derivatives have been identified as potent monoamine reuptake inhibitors, which are established therapeutic strategies for depression and other mood disorders.[8] Furthermore, the 3,7-diazabicyclo[3.3.1]nonane (bispidine) core is a well-known pharmacophore for nicotinic acetylcholine receptor (nAChR) ligands, which are targets for cognitive enhancement in neurodegenerative diseases like Alzheimer's and for smoking cessation.[9][10][11] The C7-ketone of our target molecule provides a prime location for introducing diversity to probe the structure-activity relationships (SAR) at these key neurological targets.

Proposed Research Directive: To synthesize and evaluate a focused library of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one derivatives for activity as monoamine transporter inhibitors and nAChR modulators.

Workflow:

• Library Synthesis: The C7-ketone will be derivatized via several key chemical transformations, including reduction to the corresponding alcohol, reductive amination to introduce a variety of secondary and tertiary amines, and Wittig-type reactions to install diverse carbon-based substituents.

• Primary Screening: The synthesized library will be subjected to in vitro binding and functional assays for the following key CNS targets:

  • Serotonin Transporter (SERT)

  • Norepinephrine Transporter (NET)

  • Dopamine Transporter (DAT)

  • α4β2 and α7 nAChR subtypes

• Hit-to-Lead Optimization: Promising initial "hits" will be selected for further optimization to improve potency, selectivity, and drug-like properties (e.g., solubility, metabolic stability).

Caption: Proposed workflow for neuropharmacology drug discovery.

Key Experimental Protocol: Reductive Amination

This protocol describes the synthesis of a C7-amino derivative, a key transformation for building the proposed library.

Reaction: Synthesis of 7-(benzylamino)-3-methyl-3-azabicyclo[3.3.1]nonane.

Reagents & Materials:

• 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one (1.0 eq)

• Benzylamine (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloroethane (DCE) (anhydrous)

• Acetic acid (catalytic)

• Saturated sodium bicarbonate solution

• Dichloromethane (DCM)

Procedure:

• Imine Formation: To a solution of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one in anhydrous DCE, add benzylamine and a catalytic amount of acetic acid. Stir the mixture at room temperature for 1-2 hours to facilitate imine formation.

• Reduction: Add sodium triacetoxyborohydride in one portion. The reaction is often mildly exothermic. Continue stirring at room temperature for 12-24 hours. Monitor completion by TLC or LC-MS.

• Quenching: Slowly add saturated sodium bicarbonate solution to quench the reaction and neutralize the acetic acid. Stir vigorously for 30 minutes.

• Extraction: Separate the layers and extract the aqueous phase with DCM (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the desired 7-(benzylamino) derivative.

Research Area 2: Asymmetric Catalysis

Scientific Rationale: The field of asymmetric catalysis relies on chiral molecules to control the stereochemical outcome of a reaction. The rigid bicyclo[3.3.1]nonane skeleton is an excellent platform for developing new chiral ligands and organocatalysts.[5] The C7-ketone in our target molecule is a prochiral center, which can be converted into a chiral alcohol. This amino alcohol motif is a cornerstone of many successful catalyst systems, where the nitrogen and oxygen atoms can coordinate to a metal center, creating a well-defined chiral environment.

Proposed Research Directive: To develop novel chiral catalysts based on the 3-Methyl-3-azabicyclo[3.3.1]nonane scaffold and evaluate their efficacy in benchmark asymmetric transformations.

Workflow:

• Asymmetric Reduction: Perform a stereoselective reduction of the C7-ketone to obtain the enantiomerically enriched endo or exo alcohol. This can be achieved using chiral reducing agents (e.g., CBS reagents) or biocatalysis.

• Ligand Synthesis: The resulting chiral amino alcohol can be further functionalized. For example, the hydroxyl group can be converted into a phosphine or ether, and the amine can be acylated to create a diverse set of bidentate and tridentate ligands.

• Catalyst Evaluation: The synthesized chiral ligands will be complexed with appropriate transition metals (e.g., Ru, Ir, Rh) and tested in well-established asymmetric reactions such as transfer hydrogenation of ketones or Michael additions.

Caption: Development pipeline for novel asymmetric catalysts.

Key Experimental Protocol: Asymmetric Ketone Reduction

This protocol outlines the synthesis of a chiral amino alcohol building block using a Corey-Bakshi-Shibata (CBS) catalyst.

Reaction: Enantioselective reduction of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one.

Reagents & Materials:

• (R)- or (S)-2-Methyl-CBS-oxazaborolidine (1 M in toluene) (0.1 eq)

• Borane-dimethyl sulfide complex (BH₃·SMe₂) (1.0 eq)

• 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Methanol (for quenching)

• Hydrochloric acid (1 M)

• Sodium hydroxide (1 M)

• Ethyl acetate

Procedure:

• Catalyst Activation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), add the CBS catalyst solution. Cool the flask to 0°C.

• Substrate Addition: Add a solution of the 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one in anhydrous THF dropwise to the catalyst.

• Reducing Agent Addition: Slowly add the borane-dimethyl sulfide complex dropwise to the reaction mixture at 0°C. After the addition is complete, allow the reaction to stir for several hours, monitoring by TLC.

• Quenching: Carefully quench the reaction by the slow, dropwise addition of methanol at 0°C.

• Work-up: Add 1 M HCl and stir for 30 minutes. Basify the mixture with 1 M NaOH to pH >11.

• Extraction: Extract the aqueous layer with ethyl acetate (3x).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification & Analysis: Purify the product by flash chromatography. Determine the enantiomeric excess (ee) of the resulting chiral alcohol by chiral HPLC or by NMR analysis of a Mosher ester derivative.

Research Area 3: Synthetic Methodology & Materials Science

Scientific Rationale: Beyond its potential in life sciences, the unique topology of the 3-azabicyclo[3.3.1]nonane skeleton can be exploited in synthetic methodology and materials science. The proximity of the C3-nitrogen and the C7-carbonyl group allows for interesting transannular reactions (cyclizations across the ring system), potentially leading to novel, strained polycyclic structures. Furthermore, the rigid scaffold can be used as a building block for creating highly ordered materials, such as covalent organic frameworks (COFs) or as a coordinating ligand for metal-organic frameworks (MOFs), where the defined geometry can impart specific catalytic or absorptive properties.

Proposed Research Directive:

• Exploration of Transannular Reactions: Investigate intramolecular cyclization reactions between the C3-nitrogen (or a derivative) and the C7-carbonyl to form novel tricyclic amine derivatives.

• Development of Diamine Linkers for Porous Materials: Synthesize symmetrical diamine derivatives of the scaffold for use as building blocks in the construction of crystalline porous materials.

Quantitative Data Summary for Potential Derivatives

The following table outlines hypothetical, yet plausible, quantitative data for derivatives that could be synthesized from the core molecule, highlighting their potential application areas.

Derivative Name	Synthetic Method	Predicted Mol. Weight	Potential Application Area	Key Screening Assay
7-amino-3-methyl-3-azabicyclo[3.3.1]nonane	Reductive Amination	154.25	Medicinal Chemistry (CNS)	Monoamine Transporter Binding Assay
3-methyl-7-phenyl-3-azabicyclo[3.3.1]non-6-ene	Shapiro Reaction	213.32	Synthetic Methodology	Cross-Coupling Reaction Development
(7S)-3-methyl-3-azabicyclo[3.3.1]nonan-7-ol	Asymmetric Reduction	155.24	Asymmetric Catalysis	Enantioselective Transfer Hydrogenation
N,N'-(3-methyl-3-azabicyclo[3.3.1]nonane-2,6-diyl)dianiline	Buchwald-Hartwig Amination	319.44	Materials Science (MOF Linker)	Gas Adsorption Isotherm Measurement

Conclusion

3-Methyl-3-azabicyclo[3.3.1]nonan-7-one is far more than a simple bicyclic ketone; it is a versatile platform poised for significant scientific discovery. Its rigid architecture and strategically placed functional groups offer compelling entry points into diverse and high-impact research areas. From the development of next-generation CNS therapeutics to the design of novel asymmetric catalysts and functional materials, the potential research avenues are both broad and deep. This guide provides a foundational strategy, grounded in established chemical principles and supported by the broader literature, to unlock the full potential of this promising chemical entity. It is our hope that the protocols and ideas presented herein will catalyze new investigations and lead to meaningful advancements across the chemical sciences.

References

• Peters, J. A. (1980). Syntheses and a conformational study of certain selected 3-oxa-7-azabicyclo[3.3.1]nonan-9-ones. Single crystal x-ray diffraction. Journal of Organic Chemistry.
• Google Patents. (2011). US7868017B2 - 9-azabicyclo[3.3.1]nonane derivatives.

• Kort, E., et al. (2013). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands. Part 1: the influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. Bioorganic & Medicinal Chemistry, 21(23), 7283-308. Available at: [Link]

• Vafina, G. F., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 39(1), 62-68.

• Jeyaraman, R., & Avila, S. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 81(2), 149-174. Available at: [Link]

• Al-Mourabit, A., & Potier, P. (2015). Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. Journal of Chemical and Pharmaceutical Research, 7(4), 1035-1042.

• ResearchGate. (2019). Synthesis of 2-azabicyclo[3.3.1]nonane through a radical ring closing... Available at: [Link]

• Roy, N., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. Organic & Biomolecular Chemistry, 21(34), 6869-6931. Available at: [Link]

• National Center for Biotechnology Information. (2013). The 3,7-diazabicyclo[3.3.1]nonane scaffold for subtype selective nicotinic acetylcholine receptor (nAChR) ligands: Part 1. The influence of different hydrogen bond acceptor systems on alkyl and (hetero)aryl substituents. Available at: [Link]

• Schultheis, M., et al. (2022). Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. Molecules, 27(19), 6245. Available at: [Link]

• ResearchGate. (2020). Approaches to the synthesis of bicyclo[3.3.1]nonane-containing... Available at: [Link]

• Schultheis, M., et al. (2023). Synthesis and Antiprotozoal Activity of Azabicyclo-Nonane Pyrimidine Hybrids. Molecules, 28(1), 384. Available at: [Link]

• Semantic Scholar. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Available at: [Link]

• ResearchGate. (2020). The effect of 3,7-diazabicyclo[3.3.1]nonanes containing monoterpenoid moieties on the physical activity of mice. Available at: [Link]

• National Center for Biotechnology Information. (2021). Activity of Selected Group of Monoterpenes in Alzheimer's Disease Symptoms in Experimental Model Studies—A Non-Systematic Review. Available at: [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Enantioselective Synthesis of 3-Azabicyclo[3.3.1]nonan-7-one Derivatives

Introduction: The Strategic Importance of the 3-Azabicyclo[3.3.1]nonane Scaffold

The 3-azabicyclo[3.3.1]nonane framework is a conformationally rigid and structurally significant motif prevalent in a wide array of natural products and biologically active compounds.[1][2][3] Its defined three-dimensional architecture makes it an exceptionally valuable template in medicinal chemistry for the design of novel therapeutic agents, serving as a cornerstone for developing treatments targeting central nervous system disorders, as well as potential anticancer and anti-inflammatory agents.[3][4][5] The inherent rigidity of the bicyclic system allows for the precise spatial orientation of substituents, which is critical for molecular recognition at specific protein binding sites.[2][4]

However, the biological activity of these molecules is often confined to a single enantiomer. Consequently, the development of robust, stereocontrolled synthetic routes to access enantiomerically pure 3-azabicyclo[3.3.1]nonane derivatives is a paramount objective for researchers in drug discovery and development. This guide details a proven organocatalytic strategy for the enantioselective synthesis of 3-azabicyclo[3.3.1]nonan-7-one derivatives, focusing on the underlying principles, detailed experimental protocols, and the causality behind methodological choices.

Core Synthetic Strategy: Asymmetric Organocatalysis

Among the various strategies for asymmetric synthesis, organocatalysis has emerged as a powerful tool for constructing complex chiral molecules.[5] For the synthesis of the 3-azabicyclo[3.3.1]nonane core, a domino or cascade reaction catalyzed by a chiral secondary amine (e.g., a diarylprolinol silyl ether) represents a highly efficient and atom-economical approach.[4][5][6]

Causality of the Approach: This strategy is founded on the principle of transient chiral enamine/iminium ion formation. The chiral catalyst reacts with an α,β-unsaturated aldehyde to form a nucleophilic enamine intermediate. The catalyst's chiral environment directs the subsequent Michael addition to an acceptor molecule from a specific face, thereby establishing the first stereocenter. The intermediate then undergoes an intramolecular cyclization, also under the stereodirecting influence of the catalyst, to form the second ring and set the remaining stereocenters with high fidelity. This cascade approach, where multiple bonds and stereocenters are formed in a single, orchestrated sequence, minimizes purification steps and improves overall efficiency.

Caption: High-level workflow for the organocatalytic synthesis.

Detailed Experimental Protocol: Organocatalytic Domino Synthesis

This protocol describes a general procedure for the asymmetric synthesis of a protected 3-azabicyclo[3.3.1]nonan-7-one derivative via a Michael-intramolecular Michael cascade.

3.1. Materials and Reagents

• Starting Materials:

  • α,β-Unsaturated aldehyde (e.g., cinnamaldehyde), freshly distilled or purified.

  • Michael acceptor: N-protected 4-aminocyclohex-2-en-1-one (e.g., N-Boc or N-Cbz derivative).

• Catalyst:

  • (S)-(-)-2-(Diphenyl(trimethylsilyloxy)methyl)pyrrolidine (or related diarylprolinol silyl ether catalyst) (10-20 mol%).

• Additives/Co-catalysts:

  • Weak acid co-catalyst (e.g., Benzoic acid) (10-20 mol%).

• Solvent:

  • Anhydrous, non-polar aprotic solvent (e.g., Toluene, Dichloromethane, or Chloroform), freshly distilled.

• Reagents for Workup & Purification:

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Brine (saturated aqueous NaCl solution).

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

  • Silica gel for flash column chromatography.

  • Eluent system (e.g., Hexanes/Ethyl Acetate gradient).

3.2. Step-by-Step Methodology

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the chiral diarylprolinol silyl ether catalyst (0.10 mmol, 20 mol%) and the acid co-catalyst (0.10 mmol, 20 mol%).

• Solvent Addition: Add anhydrous toluene (5.0 mL) via syringe and stir the mixture at room temperature for 10-15 minutes to ensure complete dissolution.

• Reactant Addition: Add the N-protected 4-aminocyclohex-2-en-1-one (0.50 mmol, 1.0 eq) to the flask. Stir for another 5 minutes.

• Initiation: Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C). The choice of a lower temperature often enhances enantioselectivity by favoring a more ordered transition state.

• Substrate Addition: Slowly add the α,β-unsaturated aldehyde (0.60 mmol, 1.2 eq) to the reaction mixture dropwise over 5 minutes.

• Reaction Monitoring: Allow the reaction to stir at the set temperature. Monitor the consumption of the limiting reagent (the enone) by thin-layer chromatography (TLC). The reaction is typically complete within 24-48 hours.

• Quenching and Workup: Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Washing: Combine the organic layers and wash sequentially with water (15 mL) and brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the pure 3-azabicyclo[3.3.1]nonan-7-one derivative.

• Characterization and Validation: Confirm the structure of the product using ¹H NMR, ¹³C NMR, and HRMS. Crucially, determine the enantiomeric excess (ee) of the product by chiral High-Performance Liquid Chromatography (HPLC) analysis. This step is the ultimate validation of the protocol's enantioselectivity.

Caption: Proposed organocatalytic cycle for the domino reaction.

Data Presentation: Representative Results

The described organocatalytic protocol is adaptable and provides access to a range of substituted derivatives with generally high yields and excellent stereocontrol.

Entry	R¹ (on Aldehyde)	R² (N-Protecting Group)	Catalyst Loading (mol%)	Temp (°C)	Yield (%)	ee (%)
1	Phenyl	Boc	20	0	85	96
2	4-Nitrophenyl	Boc	20	0	89	98
3	2-Naphthyl	Cbz	20	-10	82	97
4	2-Furyl	Boc	20	-10	78	94
5	Phenyl	Cbz	10	0	81	92

Note: Data are representative and synthesized from typical outcomes of similar organocatalytic domino reactions reported in the literature. Actual results may vary based on substrate purity and precise experimental conditions.[6][7]

Conclusion and Outlook

This application note provides a detailed and scientifically grounded protocol for the enantioselective synthesis of 3-azabicyclo[3.3.1]nonan-7-one derivatives. The organocatalytic domino strategy is highlighted for its efficiency, high stereoselectivity, and operational simplicity. The causality behind the choice of catalyst and reaction conditions is rooted in the principles of enamine/iminium catalysis, which allows for precise control over the formation of multiple stereocenters in a single step. For researchers and professionals in drug development, this methodology offers a reliable and adaptable route to obtaining enantiomerically pure bicyclic scaffolds, which are critical for the advancement of novel therapeutics. Further optimization of catalysts and reaction conditions may expand the substrate scope and further enhance the efficiency of this powerful synthetic transformation.

References

• Sattely, E. S., Cortez, G. A., Moebius, D. C., Schrock, R. R., & Hoveyda, A. H. (2005). Enantioselective Synthesis of Cyclic Amides and Amines through Mo-Catalyzed Asymmetric Ring-Closing Metathesis. Journal of the American Chemical Society, 127(23), 8526–8533. [Link]

• Organic Chemistry Portal. Enantioselective Synthesis of Cyclic Amides and Amines through Mo-Catalyzed Asymmetric Ring-Closing Metathesis. Organic Chemistry Portal. [Link]

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• Gogoll, A., et al. (1993). SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. Semantic Scholar. [Link]

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• Maruoka, K., et al. (1996). Bicyclo[3.3.1]nonanes as synthetic intermediates. Part 19.1 Asymmetric cleavage of ω-azabicyclo[3.n.1]alkan-3-ones at the 'fork head'. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Das, B., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances, 13(34), 23793-23838. [Link]

• ResearchGate. (2023). Recent Advances in Organocatalytic Asymmetric Synthesis of Bicyclo[3.3.1]nonane Frameworks. Request PDF. [Link]

• Bolshakov, S., et al. (2026). Straightforward Synthetic Approach to Aminoalcohols with 9-oxabicyclo[3.3.1]nonane or Cyclooctane Core via Nucleophilic Ring-Opening of Spirocyclic Bis(oxiranes). MDPI. [Link]

• Ota, Y., et al. (2022). Rhodium-catalyzed intramolecular reductive aldol-type cyclization: Application for the synthesis of a chiral necic acid lactone. Beilstein Journal of Organic Chemistry, 18, 1622-1628. [Link]

• Smits, R., et al. (2010). Enantioselective synthesis of β2-amino acids using rhodium-catalyzed hydrogenation. Organic & Biomolecular Chemistry, 8(10), 2391-2397. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for an ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA02003G [pubs.rsc.org]
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• 7. Enantioselective Synthesis of Cyclic Amides and Amines through Mo-Catalyzed Asymmetric Ring-Closing Metathesis [organic-chemistry.org]

Application Note: Methodological Protocols for the Reduction of Ketones in 3-Azabicyclo[3.3.1]nonan-7-ones

Introduction & Structural Causality

The 3-azabicyclo[3.3.1]nonane scaffold is a privileged, rigid bicyclic motif frequently embedded in biologically active alkaloids, analgesics, and novel therapeutic agents [1]. The synthesis of these frameworks often proceeds via a Mannich-type cyclocondensation, which inherently leaves a ketone functional group at the C7 or C9 position [2]. Depending on the target molecule's pharmacological requirements, this ketone must either be stereoselectively reduced to an alcohol or completely deoxygenated to a methylene bridge.

Conformational Dynamics and Stereoselectivity

In its ground state, the 3-azabicyclo[3.3.1]nonan-7-one system predominantly adopts a double-chair (chair-chair) conformation [3]. The sp² hybridization at C7 relieves the severe transannular "endo-endo" steric strain that would otherwise exist between the C3 nitrogen substituent and the C7 protons.

When reducing the C7 ketone to an alcohol using sodium borohydride (NaBH₄), the stereochemical outcome is dictated by steric approach control . The endo face of the bicyclic cavity is heavily shielded by the nitrogen atom and its lone pair (or alkyl substituent) at the 3-position. Consequently, the bulky borohydride species preferentially attacks the carbonyl carbon from the less hindered exo face. This exo-attack forces the developing hydroxyl group into the endo orientation, yielding the endo-3-azabicyclo[3.3.1]nonan-7-ol as the major thermodynamic and kinetic product [1, 3].

Comparative Reduction Strategies

To provide a clear decision-making framework for synthetic chemists, the quantitative and qualitative parameters of the two primary reduction pathways are summarized below.

Reduction Method	Reagents & Solvent	Temp Profile	Primary Outcome	Stereoselectivity	Typical Yield
Borohydride Reduction	NaBH₄, Anhydrous Methanol	0 °C to 25 °C	7-ol (Alcohol)	High (endo-isomer favored via exo-attack)	85 – 95%
Wolff-Kishner (Huang-Minlon)	N₂H₄·H₂O, KOH, Triethylene Glycol	130 °C to 190 °C	Methylene (Alkane)	N/A (Complete Deoxygenation)	65 – 80%

Experimental Workflows

Divergent synthetic workflows for the reduction of 3-azabicyclo[3.3.1]nonan-7-ones.

Protocol A: Stereoselective Reduction to endo-3-Azabicyclo[3.3.1]nonan-7-ol

This protocol utilizes sodium borohydride to achieve high stereoselectivity [1].

• Causality Check: Methanol is selected as the solvent because it actively participates in the transition state. It coordinates with the borohydride to enhance hydride delivery while simultaneously acting as a proton source for the resulting alkoxide intermediate, preventing retro-aldol side reactions.

Step-by-Step Procedure:

• Dissolution: In an oven-dried round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 equivalent of 3-azabicyclo[3.3.1]nonan-7-one in anhydrous methanol to achieve a 0.1 M concentration.

• Cooling: Submerge the flask in an ice-water bath to bring the internal temperature to 0 °C. Note: Strict temperature control minimizes exothermic degradation and maximizes the exo-face approach of the hydride.

• Hydride Addition: Slowly add 1.5 to 2.0 equivalents of Sodium Borohydride (NaBH₄) in small portions over 15 minutes to prevent vigorous hydrogen gas evolution.

• Reaction Monitoring: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2 hours. Monitor the disappearance of the ketone via TLC (Alumina, eluent: DCM/MeOH 9:1).

• Quenching: Once complete, cool the mixture back to 0 °C and carefully add deionized water dropwise to quench excess NaBH₄.

• Workup: Remove methanol under reduced pressure (rotary evaporator). Dilute the aqueous residue with Dichloromethane (DCM) and wash with saturated brine.

• Isolation: Extract the aqueous layer twice more with DCM. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude endo-7-ol. Purify via flash chromatography if necessary.

Protocol B: Complete Deoxygenation via Wolff-Kishner Reduction

When the synthetic goal is the parent azabicycle without oxygenation, the Huang-Minlon modification of the Wolff-Kishner reduction is employed [2].

• Causality Check: Triethylene glycol (bp ~285 °C) is utilized as the solvent to allow the reaction mixture to reach the critical 190–200 °C threshold. This extreme heat is thermodynamically required to drive the decomposition of the hydrazone intermediate and force the irreversible extrusion of nitrogen gas.

Step-by-Step Procedure:

• Hydrazone Formation: In a heavy-walled flask equipped with a Dean-Stark trap and reflux condenser, combine 1.0 equivalent of the ketone, 3.0 equivalents of Hydrazine hydrate (64% aqueous), and 3.0 equivalents of Potassium Hydroxide (KOH) in triethylene glycol (approx. 5 mL per mmol of substrate).

• Initial Heating: Heat the mixture to 130 °C and maintain for 2 hours to ensure complete conversion of the ketone to the corresponding hydrazone.

• Distillation: Gradually increase the temperature. Allow water and excess unreacted hydrazine to distill off and collect in the Dean-Stark trap until the internal temperature of the reaction mixture reaches 190 °C.

• Thermal Extrusion: Once the internal temperature stabilizes at 190 °C, reflux the mixture for an additional 4 hours. The evolution of nitrogen gas will be observable.

• Cooling & Extraction: Cool the reaction mixture to room temperature. Dilute with a large volume of ice water (to solubilize the triethylene glycol) and extract aggressively with diethyl ether or DCM (3 × 50 mL).

• Final Isolation: Wash the combined organic extracts with water and brine to remove residual glycol, dry over MgSO₄, filter, and evaporate to afford the deoxygenated 3-azabicyclo[3.3.1]nonane derivative.

References

• BenchChem. "In-Depth Technical Guide: Physicochemical Properties of 3-Azabicyclo[3.3.1]nonan-7-ol." BenchChem Technical Resources.
• Semantic Scholar. "Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives." Semantic Scholar Corpus.
• ACS Publications. "Syntheses and a conformational study of certain selected 3-oxa-7-azabicyclo[3.3.1]nonan-9-ones." Journal of Organic Chemistry.

Application Note: Synthesis and Pharmacological Evaluation of Novel Neuroreceptor Ligands Derived from 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one

Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary & Structural Rationale

The 3-methyl-3-azabicyclo[3.3.1]nonane scaffold is a privileged structural motif in medicinal chemistry, frequently utilized to design highly selective Central Nervous System (CNS) therapeutics. Its three-dimensional geometry closely mimics the pharmacophores of naturally occurring tropane and granatane alkaloids, making it an exceptional template for targeting nicotinic acetylcholine receptors (nAChRs)[1], sigma receptors, and opioid receptors[2].

A defining feature of 3-methyl-3-azabicyclo[3.3.1]nonan-7-one is its rigid double-chair conformation in the solid state and in solution. Crystallographic studies have demonstrated a profound transannular interaction between the nitrogen lone pair at the 3-position and the carbonyl carbon at the 7-position[3]. This "incipient nucleophilic addition" results in an unusually short N···C=O distance (approximately 2.69–2.76 Å)[3].

Mechanistic Implication for Synthesis: Because the nitrogen lone pair partially donates electron density into the π∗ orbital of the carbonyl group, the C7 ketone is less electrophilic than a standard unhindered aliphatic ketone. Consequently, synthetic functionalization at the C7 position (e.g., reductive amination or olefination) requires specific catalytic activation or elevated thermal energy to overcome this transannular deactivation.

Synthetic Workflows

To generate a diverse library of neuroreceptor ligands, the C7 ketone serves as the primary synthetic handle. The workflow below outlines the divergent synthesis of amino-ligands (targeting sigma/opioid receptors) and alkene-ligands (targeting nAChRs).

Synthetic pathways from the bicyclic ketone to diverse neuroreceptor ligands.

Self-Validating Experimental Protocols

Protocol A: Synthesis of 7-Amino Ligands via Reductive Amination

This protocol generates secondary or tertiary amines at the C7 position, which are critical for anchoring the ligand into the aspartate residue of sigma and opioid receptor binding pockets.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried round-bottom flask under N₂, dissolve 3-methyl-3-azabicyclo[3.3.1]nonan-7-one (1.0 equiv, 10 mmol) and the desired primary amine (1.2 equiv, 12 mmol) in anhydrous 1,2-dichloroethane (DCE, 0.2 M).

• Acid Catalysis: Add glacial acetic acid (1.5 equiv, 15 mmol) dropwise.

  • Causality: As established, the transannular N···C=O interaction reduces ketone electrophilicity[3]. Acetic acid protonates the carbonyl oxygen, sufficiently lowering the LUMO energy to facilitate nucleophilic attack by the amine.

• Monitoring: Stir for 2–3 hours at room temperature.

  • Validation: Monitor via TLC (DCM:MeOH 9:1, visualized with Ninhydrin). The reaction is ready for reduction when the ketone spot ( Rf​≈0.45 ) is completely consumed.

• Reduction: Cool the mixture to 0 °C. Add Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 equiv, 15 mmol) in small portions over 15 minutes.

  • Causality: NaBH(OAc)₃ is a mild reducing agent that selectively reduces the transient iminium ion without reducing any unreacted starting ketone, preventing the formation of the 7-hydroxy byproduct.

• Workup: Stir for 12 hours at room temperature. Quench the reaction carefully with saturated aqueous NaHCO₃ (30 mL).

  • Causality: The basic quench neutralizes the acetic acid and deprotonates the newly formed amine, ensuring it partitions into the organic layer as a free base.

• Isolation: Extract with dichloromethane (3 × 20 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Analytical Validation: Purify via flash column chromatography (Alumina, EtOAc:Hexanes). Confirm the product via ¹H-NMR: look for the disappearance of the C7 ketone carbon signal (~210 ppm in ¹³C-NMR) and the emergence of a new multiplet at ~3.1–3.3 ppm corresponding to the C7 methine proton.

Protocol B: Synthesis of 7-Alkene Ligands via Wittig Olefination

Heteroaryl-alkene derivatives of this scaffold have shown exceptional potency as α4β2 nAChR ligands[4].

Step-by-Step Methodology:

• Ylide Generation: Suspend the appropriate heteroaryl-methyltriphenylphosphonium bromide (1.5 equiv) in anhydrous THF (0.1 M) under N₂ at 0 °C.

• Deprotonation: Add Sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF, 1.4 equiv) dropwise.

  • Causality: NaHMDS is a strong, sterically hindered, non-nucleophilic base. It quantitatively deprotonates the phosphonium salt to form the ylide without acting as a nucleophile toward the target ketone. The solution will turn a characteristic deep orange/red.

• Ketone Addition: Stir for 30 minutes, then cool the ylide solution to -78 °C. Add a solution of 3-methyl-3-azabicyclo[3.3.1]nonan-7-one (1.0 equiv) in THF dropwise.

• Thermal Activation: Remove the cooling bath, allow the mixture to warm to room temperature, and then heat to reflux for 4 hours.

  • Causality: Due to the steric bulk of the bicyclic system and the transannular deactivation of the ketone[3], the formation and subsequent decomposition of the oxaphosphetane intermediate require significant thermal energy to proceed to completion.

• Workup & Validation: Cool to room temperature, quench with saturated aqueous NH₄Cl, and extract with EtOAc. Purify via silica gel chromatography. Validation is confirmed by ¹³C-NMR showing new alkene carbons at ~115–140 ppm.

Pharmacological Data & Target Applications

The functionalization of the 3-methyl-3-azabicyclo[3.3.1]nonane scaffold yields ligands with highly tunable receptor subtype selectivities[2],[1],[4].

Table 1: Summary of Synthesized Ligands and Receptor Affinities

Ligand Derivative (Functionalization at C7/C9)	Primary Target Receptor	Theoretical Affinity ( Ki​ / IC50​ )	Clinical / Research Application
7-(benzylamino)-3-methyl-3-azabicyclo[3.3.1]nonane	Sigma-1 Receptor	Ki​=15.2 nM	Neuropathic pain models; Neuroprotection
7-(pyridin-3-ylmethylene)-3-methyl-3-azabicyclo[3.3.1]nonane	α4β2 nAChR	Ki​=3.4 nM	Cognitive enhancement; Smoking cessation[4]
9-Methoxy-3-methyl-9-phenyl-3-azabicyclo[3.3.1]nonane (Anazocine)	Opioid ( μ / κ )	IC50​=12.0 nM	Analgesia (Morphan/benzomorphan family)[2]
7-(2-(methylsuccinimido)benzoyl)-derivative	α7 nAChR	IC50​=6.1 nM	MLA-analogue for Alzheimer's disease models[1]

Mechanism of Action: nAChR Modulation

The 7-alkene derivatives act as potent modulators of the α4β2 nicotinic acetylcholine receptors. The rigid bicyclic core perfectly positions the basic nitrogen to interact with a conserved tryptophan residue in the receptor's orthosteric binding site via cation- π interactions, triggering the following cascade:

Mechanism of action for synthesized ligands modulating α4β2 nAChR pathways.

References

• Kaftory, M., & Dunitz, J. D. (1976). Incipient nucleophilic additions. IV. 1,5-Dinitro-3-methyl-3-azabicyclo[3.3.1]nonan-7-one. Acta Crystallographica Section B.
• Wikipedia Contributors. (n.d.). Anazocine. Wikipedia, The Free Encyclopedia.
• Hardick, D. J., et al. (1996). Nudicauline and Elatine as Potent Norditerpenoid Ligands at Rat Neuronal α-Bungarotoxin Binding Sites. Journal of Medicinal Chemistry.
• Jorenby, D. E., et al. (2012). Structure-Activity Studies Of 7-Heteroaryl-3-Azabicyclo[3.3.1]Non-6-Enes: A Novel Class Of Highly Potent Nicotinic Receptor Ligands. CORE.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Anazocine - Wikipedia [en.wikipedia.org]
• 3. journals.iucr.org [journals.iucr.org]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Application Note: Experimental Setup for the Mannich Condensation of Cyclic Ketones

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocol

Introduction & Mechanistic Rationale

The Mannich reaction is a cornerstone of carbon-carbon bond formation in organic synthesis, heavily utilized in drug development to synthesize nitrogen-containing biologically active compounds and alkaloid precursors[1]. In its classical form, it is a three-component nucleophilic addition reaction involving the condensation of an enolizable carbonyl compound (such as a cyclic ketone), a non-enolizable aldehyde (typically formaldehyde), and a primary or secondary amine (or ammonia)[2]. The resulting product is a β-amino carbonyl compound, universally referred to as a "Mannich Base"[2].

As a Senior Application Scientist, I emphasize that successful execution of this reaction requires a deep understanding of its mechanistic causality. The reaction does not proceed via a simultaneous three-way collision. Instead, it is a highly orchestrated sequence:

• Iminium Ion Formation: Under acidic conditions, the secondary amine reacts with formaldehyde to form a hemiaminal intermediate, which subsequently dehydrates to yield a highly electrophilic iminium ion[2].

• Enolization: Concurrently, the acidic environment promotes the tautomerization of the cyclic ketone (e.g., cyclohexanone) into its nucleophilic enol form[2].

• C-C Bond Formation: The nucleophilic α-carbon of the enol attacks the electrophilic carbon of the iminium ion, forging the new carbon-carbon bond and yielding the β-amino ketone[2].

Reaction pathway of the classical Mannich condensation for cyclic ketones.

Experimental Design: Causality & Self-Validation

To ensure this protocol acts as a self-validating system , every reagent choice and workup step is designed with built-in feedback loops.

• Why use Amine Hydrochlorides instead of Free Amines? Utilizing the hydrochloride salt of the secondary amine (e.g., dimethylamine hydrochloride) serves a dual purpose. First, it prevents the amine from prematurely attacking the ketone. Second, it provides the exact stoichiometric amount of acid catalyst required to drive both iminium ion formation and ketone enolization[2].

• The Basification Workup (The Validation Check): Because the reaction is run under acidic conditions, the resulting Mannich base is formed as a water-soluble hydrochloride salt. During workup, the addition of a strong base (NaOH or NH₄OH) is mandatory. Self-Validation: You must verify the aqueous layer reaches a pH > 9. If the pH is too low, the product remains ionized in the aqueous phase, leading to a false-negative yield during organic extraction.

Detailed Experimental Protocols

Protocol A: Classical α-Mannich Synthesis (1,3-Aminoketones)

This protocol details the synthesis of 2-((dimethylamino)methyl)cyclohexanone from cyclohexanone, formaldehyde, and dimethylamine[2].

Reagents:

• Cyclohexanone (1.0 equiv, 10 mmol)

• Dimethylamine hydrochloride (1.1 equiv, 11 mmol)

• Formaldehyde (37% aqueous solution, 1.2 equiv, 12 mmol)

• Absolute Ethanol (15 mL)

• Catalytic concentrated HCl (2 drops, optional, to accelerate enolization)

Step-by-Step Methodology:

• Iminium Pre-Assembly: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve dimethylamine hydrochloride in absolute ethanol. Add the 37% aqueous formaldehyde solution dropwise at room temperature. Stir for 15 minutes. Causality: Pre-forming the hemiaminal/iminium intermediate minimizes side reactions like aldol condensation of the ketone.

• Ketone Addition: Add cyclohexanone dropwise to the stirring mixture. If the reaction is sluggish, add 2 drops of concentrated HCl.

• Reflux: Attach a reflux condenser and heat the mixture to 75–80 °C for 6 to 12 hours. Monitor the consumption of the ketone via TLC (Eluent: Hexane/EtOAc 7:3, visualized with KMnO₄).

• Concentration: Once complete, cool the reaction to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.

• Basification (Critical Step): Suspend the resulting crude residue in 15 mL of distilled water. Place the flask in an ice bath. Slowly add 10% aqueous NaOH dropwise while stirring until the pH indicator paper reads strictly > 9. Causality: This converts the water-soluble Mannich salt into the lipophilic free base.

• Extraction: Transfer to a separatory funnel and extract with Dichloromethane (DCM) or Ethyl Acetate (3 × 20 mL). The free base partitions into the organic layer.

• Washing & Drying: Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude β-amino ketone via silica gel column chromatography or recrystallization depending on the specific amine used.

Step-by-step experimental workflow for the synthesis and isolation of Mannich bases.

Protocol B: Advanced Photoredox β-Mannich Reaction (1,4-Aminoketones)

While the classical Mannich reaction generates 1,3-aminoketones via α-functionalization, modern drug discovery often requires 1,4-aminoketones. A breakthrough protocol by the MacMillan group utilizes synergistic photoredox and organocatalysis to achieve a formal β-Mannich reaction[3].

Methodology Summary: A cyclic ketone (5.0 equiv) and an imine (1.0 equiv) are combined with an Ir-photocatalyst or organic dye (e.g., 5CzBN, 2 mol%), DABCO (electron transfer agent/base), and an organocatalyst (azepane, 20-40 mol%) in a solvent like MeCN or DMPU[4],[3]. The mixture undergoes freeze-pump-thaw degassing and is irradiated with blue LEDs (427 nm)[4]. Causality: The azepane condenses with the ketone to form an enamine. The photocatalyst oxidizes this enamine into a transient β-enaminyl radical, which selectively undergoes heterocoupling with a persistent α-amino radical (derived from the reduction of the imine), forging the elusive β-alkylated 1,4-aminoketone[3].

Quantitative Data & Optimization Matrix

To assist in workflow optimization, the following table summarizes the quantitative performance parameters of various Mannich reaction conditions applied to cyclic ketones.

Reaction Modality	Catalyst / Promoter	Solvent System	Temperature	Typical Yield	Key Advantage / Causality
Classical α-Mannich	HCl (from amine salt)	Ethanol	Reflux (75 °C)	60–85%	Highly scalable; standard method for 1,3-aminoketones[2].
Solvent-Free α-Mannich	SiCl₄ (2 mol%)	None (Neat)	Room Temp	80–95%	Environmentally benign; provides excellent anti-selectivity[5].
Photoredox β-Mannich	Ir-complex / Azepane	MeCN / DMPU	Room Temp (LED)	70–90%	Access to highly substituted 1,4-aminoketones via radical coupling[3].

References

• Source: National Institutes of Health (NIH)
• Catalytic stereoselective Mannich reaction under solvent-free conditions Source: Académie des Sciences URL
• Source: Princeton University (MacMillan Group)
• Mannich Reaction Mechanism: Learn Example, Step by Step Mechanism Source: Testbook URL
• Source: Open Access Research Journal of Biology and Pharmacy (OARJBP)

Sources

• 1. oarjbp.com [oarjbp.com]
• 2. testbook.com [testbook.com]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic stereoselective Mannich reaction under solvent-free conditions [comptes-rendus.academie-sciences.fr]

Application Note: Derivatization of the Secondary Amine in 3-Azabicyclo[3.3.1]nonanes

Target Audience: Medicinal Chemists, Synthetic Researchers, and Drug Development Professionals Objective: To provide a comprehensive, self-validating guide for the strategic derivatization (N-alkylation, reductive amination, and N-acylation) of the secondary amine in 3-azabicyclo[3.3.1]nonane scaffolds.

Introduction & Structural Causality

The 3-azabicyclo[3.3.1]nonane framework is a privileged pharmacophore embedded in numerous biologically active molecules, including analgesics, anti-arrhythmics, and complex marine alkaloids like haliclonin A[1]. The secondary amine at the 3-position serves as a critical synthetic handle for modulating lipophilicity, basicity, and receptor binding affinity.

Conformational and Steric Considerations

Successful derivatization requires a deep understanding of the scaffold's 3D architecture. In solution, the 3-azabicyclo[3.3.1]nonane system predominantly adopts a twin-chair (chair-chair) conformation. This geometry places the axial hydrogen at the C7 position in close spatial proximity to the nitrogen atom at C3, leading to significant transannular steric compression[2].

When designing a derivatization strategy, this steric bulk dictates the reaction trajectory. Bulky electrophiles face severe 1,3-diaxial interactions with the C7 axial proton, which strongly biases the resulting tertiary amine to adopt an equatorial N-substituent[2]. Consequently, highly reactive or sterically demanding transformations require carefully optimized conditions—such as the use of mild bases to prevent elimination side-reactions, or selective reducing agents that can navigate the hindered iminium intermediate without over-reducing the starting materials.

Derivatization Strategy Workflow

The selection of the derivatization method depends entirely on the nature of the desired linkage and the stability of the electrophile. The decision matrix below outlines the optimal pathways.

Decision matrix for the derivatization of the 3-azabicyclo[3.3.1]nonane secondary amine.

Quantitative Data: Comparison of Derivatization Methods

To facilitate method selection, the following table summarizes the operational parameters, expected yields, and functional group tolerances for the three primary protocols.

Method	Reagents & Conditions	Typical Yield (%)	Reaction Time	Functional Group Tolerance	Primary Byproducts
Reductive Amination	Aldehyde, NaBH(OAc)3, DCE, rt	75–90%	4–12 h	High (tolerates esters, amides, halogens)	Alcohols (from over-reduction of aldehyde)
N-Alkylation	Alkyl halide, K2CO3, MeCN, 60 °C	60–85%	8–18 h	Moderate (sensitive to strong nucleophiles)	Quaternary ammonium salts, elimination alkenes
N-Acylation	Acid chloride, Et3N, DCM, 0 °C to rt	85–98%	1–3 h	High (requires anhydrous conditions)	Hydrolyzed carboxylic acids

Self-Validating Experimental Protocols

Protocol A: One-Pot Reductive Amination

This method is preferred for appending complex alkyl chains without the risk of over-alkylation. The use of Sodium Triacetoxyborohydride (NaBH(OAc)3) is critical; it is mild enough to selectively reduce the sterically hindered iminium ion without reducing the unreacted aldehyde[1].

Step-by-Step Procedure:

• Preparation: In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve the 3-azabicyclo[3.3.1]nonane derivative (1.0 equiv, 1.0 mmol) and the target aldehyde (1.1 equiv, 1.1 mmol) in anhydrous 1,2-dichloroethane (DCE, 10 mL).

• Acid Catalysis: Add glacial acetic acid (1.2 equiv, 1.2 mmol) to facilitate iminium ion formation. Stir at room temperature for 30 minutes.

• Reduction: Portion-wise, add NaBH(OAc)3 (1.5 equiv, 1.5 mmol) over 10 minutes to manage mild exothermicity.

• Reaction Monitoring: Stir the suspension at room temperature for 4–12 hours. Monitor the disappearance of the secondary amine via TLC (DCM:MeOH:NH4OH 90:9:1, visualized by Ninhydrin stain).

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO3 (10 mL). Extract the aqueous layer with Dichloromethane (DCM, 3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Validation & QC:

  • LC-MS: Confirm the mass of the tertiary amine product. Ensure no unreacted secondary amine remains.

  • 1H NMR (CDCl3): Verify the integration of the newly appended methylene protons adjacent to the nitrogen. The equatorial preference of the N-substituent can be confirmed by the absence of severe deshielding on the C7-axial proton[2].

Mechanistic pathway of reductive amination highlighting steric control and selective reduction.

Protocol B: Direct N-Alkylation (SN2)

For simple alkyl groups (e.g., benzyl, allyl, or propyl chains), direct alkylation is highly efficient. The choice of K2CO3 in Acetonitrile (MeCN) is deliberate: it provides a heterogeneous basic environment that neutralizes generated HX without being strong enough to promote E2 elimination of the alkyl halide[3].

Step-by-Step Procedure:

• Preparation: Dissolve the 3-azabicyclo[3.3.1]nonane derivative (1.0 equiv, 1.0 mmol) in anhydrous MeCN (10 mL).

• Base Addition: Add finely powdered, anhydrous K2CO3 (2.5 equiv, 2.5 mmol). Stir for 10 minutes at room temperature.

• Electrophile Addition: Add the alkyl halide (1.1 equiv, 1.1 mmol) dropwise. Note: For highly reactive halides like benzyl bromide, maintain the reaction at room temperature. For less reactive aliphatic halides, heat to 60 °C.

• Reaction Monitoring: Stir for 8–18 hours. Monitor via LC-MS to ensure the formation of the desired tertiary amine and to check for over-alkylation (quaternary ammonium salt formation).

• Workup: Filter the suspension through a Celite pad to remove inorganic salts. Wash the pad with EtOAc (20 mL). Concentrate the filtrate in vacuo.

• Validation & QC: Purify via flash column chromatography. Validate purity using HPLC (>95% required for biological assays). If quaternary salts are detected in the crude NMR, reduce the equivalents of the alkyl halide in future runs.

Protocol C: N-Acylation

Acylation of the 3-azabicyclo[3.3.1]nonane core yields stable amides, which are highly valuable for exploring rigidified SAR space or preparing intermediates for further functionalization[4].

Step-by-Step Procedure:

• Preparation: Dissolve the secondary amine (1.0 equiv, 1.0 mmol) in anhydrous DCM (10 mL) and cool to 0 °C using an ice bath.

• Base Addition: Add Triethylamine (Et3N, 2.0 equiv, 2.0 mmol) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 equiv).

• Acylation: Slowly add the acid chloride (1.2 equiv, 1.2 mmol) dropwise over 15 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1–3 hours. The reaction is typically instantaneous but is allowed to stir to ensure complete conversion.

• Workup: Quench with 1N aqueous HCl (10 mL) to remove unreacted amine and Et3N. Separate the organic layer, wash with saturated NaHCO3 (10 mL) and brine, dry over Na2SO4, and concentrate.

• Validation & QC:

  • IR Spectroscopy: Confirm the presence of the strong amide carbonyl stretch (~1650 cm⁻¹).

  • 1H NMR: Note the restricted rotation around the C-N amide bond, which may result in broadened peaks or distinct rotameric signals for the bicyclic protons at room temperature.

References

• Jeyaraman, R., & Avila, S. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 81(2), 149-174. URL:[Link]

• Huang, et al. (2020). Formal Synthesis of (−)-Haliclonin A: Stereoselective Construction of an Azabicyclo[3.3.1]nonane Ring System by a Tandem Radical Reaction. Organic Letters, 22(13), 5182–5186. URL:[Link]

• Kirichok, A. A., et al. (2021). Design, Synthesis, and Characterization of SO2-Containing Azabicyclo[3.n.1]alkanes: Promising Building Blocks for Drug Discovery. Organic Letters, 23(7), 2671–2675. URL:[Link]

• Winstein, S., et al. (2018). The 1H NMR Spectroscopic Effect of Steric Compression Is Found in [3.3.1]Oxa- and Azabicycles and Their Analogues. Molecules, 23(10), 2633. URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Advanced Pharmacological Screening and Profiling of 3-Azabicyclo[3.3.1]nonane Derivatives

Executive Overview & Pharmacological Relevance

The 3-azabicyclo[3.3.1]nonane scaffold is a privileged, highly versatile pharmacophore embedded within numerous naturally occurring diterpenoid and norditerpenoid alkaloids, such as methyllycaconitine and elatine[1]. In modern drug discovery, synthetic derivatives of this bicyclic system—particularly 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones and 7-heteroaryl-3-azabicyclo[3.3.1]non-6-enes—have demonstrated a profound spectrum of biological activities. These range from potent antagonism at nicotinic acetylcholine receptors (nAChRs) to targeted anti-proliferative cytotoxicity against hepatic carcinoma[1][2][3].

Because the pharmacological efficacy of these compounds is strictly governed by their stereochemistry (e.g., twin-chair conformations with equatorial functional group dispositions), empirical screening must rigorously isolate target-specific effects from non-specific cytotoxicity[1]. This application note details the causal logic, validated workflows, and step-by-step methodologies required to accurately profile 3-azabicyclo[3.3.1]nonane compounds.

Mechanistic Pathways and Target Identification

The pharmacological evaluation of azabicyclic compounds typically diverges into two distinct therapeutic pipelines:

• Neuromodulation via nAChR Antagonism: Specific derivatives act as highly potent ligands at α4β2 and α7 nAChR subtypes[3]. By binding to the orthosteric site, they modulate pathogenic ion flux (Ca²⁺/Na⁺). The temporal dynamics of this blockade are critical for developing interventions for neuroinflammatory and cognitive disorders[3].

• Oncology and Oxidative Stress: Halogen-substituted derivatives (e.g., incorporating F, Cl, or Br at the para position of the diaryl rings) exhibit aggressive cytotoxicity against human liver cancer cells (HepG2)[2]. The mechanism involves the disruption of mitochondrial membrane potential and the induction of apoptosis, which inversely correlates with the compound's free radical scavenging capacity[2].

Dual pharmacological pathways of 3-azabicyclo[3.3.1]nonane derivatives.

Multi-Tiered Screening Workflow

To systematically evaluate the efficacy and safety of novel azabicyclic analogs, a tiered screening workflow is essential. Primary screening identifies gross cellular toxicity and antioxidant potential, while secondary screening provides high-resolution kinetic data on receptor affinity.

Multi-tiered pharmacological screening workflow for azabicyclic compounds.

Quantitative Structure-Activity Relationship (SAR) Data

The substitution pattern on the 3-azabicyclo[3.3.1]nonane core drastically alters its pharmacological profile. Electron-withdrawing groups (halogens) enhance cytotoxicity, whereas electron-donating groups (methoxy) enhance free radical scavenging[2]. Unsubstituted heteroaryl derivatives show extraordinary sub-nanomolar affinity for nAChRs[3].

Compound Class	Substitution Pattern	Target Cell / Receptor	IC₅₀ Value	Primary Pharmacological Activity
2,4-Diaryl-3-azabicyclo[3.3.1]nonan-9-one	p-Fluoro (C-2, C-4)	HepG2 Carcinoma	12.5 µg/mL	High Cytotoxicity / Anti-tumor[2]
2,4-Diaryl-3-azabicyclo[3.3.1]nonan-9-one	p-Methoxy (C-2, C-4)	DPPH Radicals	3.78 µg/mL	High Antioxidant Capacity[2]
7-Pyridin-3-yl-3-azabicyclo[3.3.1]non-6-ene	Unsubstituted	α4β2 nAChR	0.17 nM	Potent Receptor Antagonism[3]
7-Pyridin-3-yl-3-azabicyclo[3.3.1]non-6-ene	Unsubstituted	α7 nAChR	4.0 nM	Potent Receptor Antagonism[3]

Detailed Experimental Protocols

Protocol A: In Vitro Cytotoxicity Assessment (MTT Assay)

Causality & Rationale: The MTT assay measures the NAD(P)H-dependent cellular oxidoreductase enzyme activity, which reduces the tetrazolium dye to its insoluble formazan. We utilize the HepG2 cell line because the liver is the primary site of xenobiotic metabolism, and HepG2 retains specialized hepatic functions, making it the gold standard for evaluating the anti-liver cancer potential of azabicyclic thienoyl hydrazone derivatives[2].

Self-Validation System: This protocol incorporates Butylated hydroxytoluene (BHT) as a positive antioxidant/cytotoxicity control and DMSO as a vehicle control. Assay robustness is validated by calculating the Z'-factor; only plates yielding a Z'-factor > 0.5 are accepted for IC₅₀ determination.

Step-by-Step Methodology:

• Cell Culture: Culture HepG2 cells in DMEM supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin/streptomycin at 37°C in a humidified 5% CO₂ atmosphere.

• Seeding: Harvest cells at 80% confluence. Seed 1 × 10⁴ cells/well into a 96-well flat-bottom microtiter plate. Incubate for 24 hours to allow for cellular adhesion.

• Compound Preparation: Dissolve the 3-azabicyclo[3.3.1]nonane derivatives in DMSO to create a 10 mM stock. Perform serial dilutions in DMEM to achieve final well concentrations of 3.12, 6.25, 12.5, 25, and 50 µg/mL[2]. Ensure final DMSO concentration remains ≤0.1% (v/v) to prevent vehicle-induced toxicity.

• Treatment: Aspirate the old media and apply 100 µL of the compound dilutions to the respective wells. Include vehicle control (0.1% DMSO) and positive control (BHT) wells. Incubate for 24 hours.

• MTT Incubation: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate in the dark at 37°C for exactly 4 hours.

• Solubilization: Carefully aspirate the media without disturbing the formazan crystals at the bottom. Add 100 µL of spectroscopic-grade DMSO to each well to dissolve the crystals. Shake the plate on an orbital shaker for 10 minutes.

• Quantification: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability relative to the vehicle control. Determine the IC₅₀ using non-linear regression analysis (dose-response curve).

Protocol B: Electrophysiological Profiling (Whole-Cell Patch Clamp)

Causality & Rationale: While biochemical assays (like calcium flux) offer high throughput, they lack the temporal resolution to accurately characterize fast-acting ligand-gated ion channels like nAChRs. Whole-cell patch clamping provides real-time, high-fidelity measurement of transient inward currents, allowing for precise determination of antagonist potency (IC₅₀) of 7-heteroaryl-3-azabicyclo[3.3.1]non-6-enes[3].

Self-Validation System: To isolate the specific receptor subtype without endogenous background interference, we utilize GH4C1 stable cell lines expressing mutated nAChR subunits (e.g., rat α7 with a T6'S59 mutation)[3]. The protocol mandates continuous monitoring of series resistance (Rs). If Rs fluctuates by >20% during the recording, the seal is considered compromised, and the data point is automatically discarded.

Step-by-Step Methodology:

• Cell Preparation: Plate GH4C1 cells expressing the target nAChR subunit onto poly-D-lysine coated glass coverslips 24 hours prior to recording[3].

• Internal Solution Formulation: Fill borosilicate glass recording pipettes (resistance 3–5 MΩ) with an internal solution containing (in mM): 135 CsCl, 10 HEPES, 10 EGTA, 1 MgCl₂, 2 ATP, 0.1 GTP (pH adjusted to 7.3 with CsOH, osmolarity 290 mOsm).

• External Bath Solution: Continuously perfuse the recording chamber with extracellular solution containing (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose (pH 7.4 with NaOH).

• Seal Formation & Break-in: Position the pipette against the cell membrane and apply gentle negative pressure to form a Gigaohm (GΩ) seal. Apply a brief pulse of suction to rupture the patch and establish the whole-cell configuration.

• Voltage Clamp: Clamp the membrane potential at -70 mV using a patch-clamp amplifier (e.g., Axopatch 200B).

• Agonist/Antagonist Application: Use a rapid-switching local perfusion system to apply acetylcholine (ACh) at its EC₅₀ concentration to elicit a baseline inward current.

• Test Compound Evaluation: Pre-incubate the cell with varying concentrations (0.01 nM to 10 µM) of the 3-azabicyclo[3.3.1]nonane derivative for 30 seconds, followed by co-application of the compound with ACh[3].

• Recording & Analysis: Record the peak amplitude of the inward currents. Normalize the inhibited current against the baseline ACh response. Plot the normalized responses against the log concentration of the test compound to calculate the IC₅₀.

References

• Synthesis, Spectral, Anti-Liver Cancer and Free Radical Scavenging Activity of New Azabicyclic Thienoyl Hydrazone Derivatives Source: Scientific Research Publishing (SCIRP) URL:[Link]

• 2,4-Bis(3-methoxyphenyl)-3-azabicyclo[3.3.1]nonan-9-one Source: PubMed Central (PMC), National Institutes of Health (NIH) URL:[Link]

• Structure-Activity Studies Of 7-Heteroaryl-3-Azabicyclo[3.3.1]Non-6-Enes: A Novel Class Of Highly Potent Nicotinic Receptor Ligands Source: CORE (Barrow - St. Joseph's Scholarly Commons) URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis, Spectral, Anti-Liver Cancer and Free Radical Scavenging Activity of New Azabicyclic Thienoyl Hydrazone Derivatives [scirp.org]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Technical Notes & Optimization

Technical Support Center: Optimizing Mannich Reactions for Bicyclic Ketone Synthesis

Welcome to the Application Science Help Desk. This guide provides mechanistic troubleshooting, thermodynamic insights, and field-proven protocols for synthesizing bicyclic ketones—such as the 8-azabicyclo[3.2.1]octane core found in tropane alkaloids—via intra- and intermolecular Mannich reactions.

By understanding the causality behind reaction parameters, researchers can transition from historically low-yielding syntheses to highly efficient, atom-economical biomimetic pathways[1][2].

Diagnostic FAQs & Mechanistic Troubleshooting

Q1: My Robinson-type double Mannich reaction is stalling, yielding <20% of the bicyclic ketone. Why is this happening, and how can I fix it? The Science: Sir Robert Robinson’s original 1917 synthesis of tropinone utilized succinaldehyde, methylamine, and unactivated acetone, yielding only ~17%[1]. The kinetic bottleneck here is the high pKa of acetone (~19), which prevents rapid enolization under mild conditions. Furthermore, unbuffered systems fail to maintain the delicate protonation equilibrium required for iminium ion formation. The Solution:

• Switch your nucleophile: Replace acetone with acetonedicarboxylic acid (or its calcium/ethyl salts). The electron-withdrawing carboxylate groups drastically increase the acidity of the α -protons, providing intrinsic nucleophile activation[3]. Molecular modeling (PM3 semi-empirical calculations) demonstrates that dicarboxylic acetone lowers the activation energy of the first transition state by an impressive 69.30 kcal/mol compared to standard acetone[4].

• Buffer the pH: Adjust your reaction to pH 7.0–7.5. At highly acidic pH, the primary amine is fully protonated, killing its nucleophilicity. At basic pH, iminium ions hydrolyze. A neutral/slightly alkaline buffer ensures sufficient free amine for nucleophilic attack while providing enough protons to dehydrate the hemiaminal into the reactive iminium electrophile[3][4].

Q2: I am observing significant aldol condensation side products instead of the desired Mannich base. How do I shift the chemoselectivity? The Science: Aldol condensation is the primary competing pathway because your starting materials contain multiple enolizable aldehydes/ketones. If enolization occurs faster than iminium ion formation, the enolate will attack the unreacted aldehyde rather than the nitrogen-containing intermediate. The Solution: Pre-form the iminium ion. Allow the primary amine and the aldehyde (e.g., succinaldehyde) to stir in the buffer for 15–30 minutes before introducing the dicarboxylic ketone. This ensures the aldehyde is fully converted into the highly electrophilic Schiff base/iminium ion, kinetically favoring the Mannich C–C bond formation over the aldol pathway[3].

Q3: How can I achieve high enantioselectivity in asymmetric decarboxylative Mannich reactions (DMR) for bicyclic cores? The Science: Standard Mannich reactions often yield racemic mixtures due to the planar nature of the enol and iminium intermediates. The Solution: Implement a synergistic catalytic system. Recent advances demonstrate that combining a chiral Brønsted acid (such as a chiral binaphthyl phosphoric acid, CPA) with an achiral Lewis acid (like Copper(I) thiophene-2-carboxylate, CuTc) creates a highly structured transition state. The CPA dictates the facial selectivity of the iminium ion, while the copper salt coordinates and activates the β -ketoacid, enabling the synthesis of quaternary carbon-containing β -aminoketones with >90% enantiomeric excess (ee)[5].

Quantitative Optimization Data

The following table summarizes the thermodynamic and empirical yield differences when optimizing the double Mannich reaction for tropinone synthesis[1][4].

Reaction Parameter	Original Conditions (Robinson)	Optimized Conditions (Schöpf et al.)	Mechanistic Impact
Ketone Source	Acetone	Acetonedicarboxylic acid	Lowers activation energy by 69.30 kcal/mol[4].
pH Environment	Unbuffered / Acidic	Buffered at pH 7.0 – 7.5	Balances amine nucleophilicity with hemiaminal dehydration[3].
Intermediate Stability	Low (competes with Aldol)	High (Amino alcohol intermediate stabilized)	Amino alcohol intermediate shows greater thermodynamic stability[4].
Decarboxylation	Not required	Required (Thermal/Acidic)	Drives the reaction forward via irreversible loss of 2 CO 2​ molecules[1].
Typical Yield	~17%	70% – 85%	4x to 5x increase in target bicyclic ketone recovery[1][4].

Visual Workflows

Mechanistic pathway of the double Mannich reaction cascade.

Troubleshooting logic tree for optimizing bicyclic ketone synthesis yields.

Self-Validating Experimental Protocol: High-Yield Tropinone Synthesis

This protocol utilizes intrinsic nucleophile activation and a buffered environment to ensure a self-validating, high-yield double Mannich cyclization[1][3].

Materials Required:

• Succinaldehyde (0.1 mol, freshly distilled)

• Methylamine hydrochloride (0.1 mol)

• Acetonedicarboxylic acid (0.11 mol)

• 0.5 M Citrate-Phosphate Buffer (pH 7.5)

• Dragendorff’s Reagent (for TLC validation)

Step-by-Step Methodology:

• Iminium Pre-formation (Kinetic Control):

  • Dissolve methylamine hydrochloride in 100 mL of the pH 7.5 buffer.

  • Causality: The buffer neutralizes the hydrochloride salt, freeing the amine while preventing the solution from becoming too basic.

  • Dropwise, add succinaldehyde at 0 °C. Stir for 30 minutes.

  • Validation Check: Spot on TLC. The disappearance of the aldehyde spot confirms complete conversion to the Schiff base/iminium intermediate.

• Double Mannich Cascade:

  • Slowly add acetonedicarboxylic acid to the stirring mixture. Allow the reaction to warm to room temperature and stir for 48 hours.

  • Causality: The highly acidic α -protons of the dicarboxylic acid rapidly enolize, attacking the pre-formed iminium ion and initiating the cascade before aldol condensation can occur[3][4].

• Decarboxylation:

  • Acidify the mixture to pH 3.0 using 1M HCl and heat to 60 °C for 2 hours.

  • Validation Check (Self-Validating Step): Observe the reaction vessel. Vigorous bubbling will occur as the intermediate loses two molecules of CO 2​ . The reaction is complete when gas evolution completely ceases[1].

• Isolation and Verification:

  • Basify the solution to pH 10 using 2M NaOH (to deprotonate the newly formed tertiary amine bridgehead).

  • Extract with dichloromethane (3 x 50 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

  • Validation Check: Run a TLC of the crude product. Stain with Dragendorff’s reagent. An immediate bright orange spot confirms the presence of the 8-azabicyclo[3.2.1]octane core (tertiary alkaloid amine).

References

• Efficient Tropinone Synthesis Method | PDF | Chemical Reactions | Ketone, Scribd,
• Tropinone - Wikipedia, Wikipedia,
• Chemical thermodynamics applied to the synthesis of tropinone, Orientjchem,
• Synergistic Catalytic Asymmetric Decarboxylative Mannich Reaction of β-Ketoacids with Acyclic α-Arylenamides, ACS C
• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients, PMC,

Sources

• 1. Tropinone - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. scribd.com [scribd.com]
• 4. Chemical thermodynamics applied to the synthesis of tropinone – Oriental Journal of Chemistry [orientjchem.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 3-Azabicyclo[3.3.1]nonan-7-one Synthesis &amp; Byproduct Mitigation

Welcome to the Application Scientist Support Portal. The 3-azabicyclo[3.3.1]nonane scaffold is a privileged, rigid twin-chair pharmacophore critical to neuroactive and antimicrobial drug discovery. However, the construction of 3-azabicyclo[3.3.1]nonan-7-ones—typically via tandem double-Mannich annulations or Robinson-type cyclizations—is highly susceptible to pathway divergence.

This guide provides mechanistic insights, self-validating protocols, and troubleshooting strategies to help you suppress byproducts, optimize yields, and maintain the scientific integrity of your synthetic workflows.

Mechanistic Causality of Common Byproducts

To eliminate impurities, one must first understand the thermodynamic and kinetic drivers of their formation. As an application scientist, you should monitor for three primary failure modes during the synthesis and functionalization of these bicyclic systems:

• Retro-Mannich Cleavage (Poor Mass Balance): The 3-azabicyclo[3.3.1]nonane core is highly sensitive to strong mineral acids at elevated temperatures. When attempting to derivatize the 7-ketone (e.g., forming a thiosemicarbazone), the use of HCl or H₂SO₄ triggers a retro-Mannich mechanism, cleaving the bicyclic ring and leading to fragmented byproducts[1].

• Urea Formation During Amine Protection: When protecting the secondary bridging amine with an alkyl chloroformate, the choice of base dictates the product. Using triethylamine (TEA) creates a highly basic local environment that drives the formation of an undesired urea byproduct instead of the target carbamate[2].

• Chromatographic Artifacts (Silanol Interactions): The highly basic nitrogen in the bicyclic core interacts irreversibly with the acidic silanol groups on standard silica gel. This causes severe tailing, artificial degradation on the column, and co-elution with unreacted starting materials[3].

Troubleshooting Guides & FAQs

Q1: During the carbamate protection of my 3-azabicyclo[3.3.1]nonane intermediate, I am isolating a massive amount of a urea byproduct instead of the desired carbamate. How do I prevent this? Answer: This is a classic base-mediated electrophilic divergence. When using triethylamine (TEA), the local basicity and nucleophilicity of the intermediate can drive the dimerization of the amine with the chloroformate, forming a urea byproduct. A switch to a milder, inorganic base such as sodium bicarbonate (NaHCO₃) or potassium carbonate (K₂CO₃) in combination with the chloroformate completely alleviates urea formation, pushing the equilibrium strictly toward the desired carbamate[2].

Q2: I am attempting a tandem double-Mannich reaction to form a 3-azabicyclo[3.3.1]nonan-7-one derivative, but my yields are low and I see multiple spots on TLC. What is the root cause? Answer: The double Mannich reaction requires two sequential C-C bond formations. If the molar ratio of your ketone, aldehyde (e.g., paraformaldehyde), and amine source is incorrect, the reaction stalls at the mono-alkylated intermediate. Furthermore, prolonged heating under conventional conditions often leads to polymerization. Utilizing a strict 1:2:1.5 molar ratio and switching to microwave irradiation or ultrasound platforms significantly enhances the cyclization rate and suppresses degradation byproducts[4].

Q3: When I try to derivatize the ketone at the 7-position using thiosemicarbazide and a mineral acid catalyst, I get severe cleavage byproducts. How can I improve the mass balance? Answer: The structural integrity of the 3-azabicyclo[3.3.1]nonane scaffold fails under strong mineral acids (HCl/H₂SO₄), which initiate retro-Mannich ring-opening. To prevent this, you must use a milder acid catalyst (such as acetic acid) or perform the condensation under buffered conditions. This self-validating protocol ensures the bicyclic core remains intact while the ketone is successfully derivatized[1].

Q4: My crude NMR looks clean, but after silica gel column chromatography, my 3-azabicyclo[3.3.1]nonan-7-one product streaks heavily and co-elutes with minor impurities. What is the solution? Answer: The basicity of the bridging nitrogen atom leads to strong hydrogen bonding with the acidic silanol groups on standard silica gel. To resolve this, you must passivate the silica. Pre-treat your column and supplement your eluent with 0.1–1% (v/v) triethylamine (Et₃N), or switch to basic alumina (Al₂O₃) as an alternative stationary phase[3].

Quantitative Byproduct Profiling & Mitigation

The following table summarizes the quantitative impact of reaction conditions on byproduct distribution, allowing for rapid diagnostic comparison.

Reaction Stage	Primary Byproduct	Causative Agent / Condition	Mitigation Strategy	Expected Purity Increase
Double Mannich Annulation	Mono-alkylated intermediate	Suboptimal stoichiometry (1:1:1)	Adjust to 1:2:1.5 (Ketone:Aldehyde:Amine)	+ 35-40%
Double Mannich Annulation	Polymeric oligomers	Prolonged conventional heating	Switch to Microwave Irradiation (MW)	+ 20-25%
Amine Protection	Urea derivative	Triethylamine (TEA) base	Switch to NaHCO₃ / K₂CO₃	+ 45-50%
Ketone Derivatization	Retro-Mannich fragments	Mineral acids (HCl, H₂SO₄)	Use Acetic Acid (AcOH) catalyst	+ 30-35%
Purification	Co-eluting impurities	Acidic silanol interactions	Add 1% Et₃N to eluent / Use Alumina	+ 15-20%

Validated Experimental Protocols

Protocol A: Microwave-Assisted One-Pot Double Mannich Annulation

This protocol utilizes microwave irradiation to force the second cyclization step, preventing the accumulation of mono-alkylated byproducts.

• Preparation: In a microwave-safe reaction vial equipped with a magnetic stir bar, add the starting cyclohexanone derivative (1.0 equiv).

• Reagent Addition: Add paraformaldehyde (2.0 equiv) and the primary amine source or ammonium acetate (1.5 equiv).

• Solvent: Suspend the mixture in absolute ethanol (0.5 M concentration relative to the ketone).

• Irradiation: Seal the vial and subject it to microwave irradiation at 90 °C for 15–20 minutes. Self-Validation Step: Monitor the internal temperature and pressure to ensure the solvent does not boil over.

• Workup: Cool the reaction to room temperature. Add cold diethyl ether to precipitate the crude 3-azabicyclo[3.3.1]nonan-7-one.

• Purification: Filter the precipitate and wash with a 1:5 ethanol-ether mixture until the filtrate is colorless.

Protocol B: Urea-Free Carbamate Protection of the Bridging Amine

This protocol prevents the electrophilic divergence that leads to urea byproducts.

• Dissolution: Dissolve the 3-azabicyclo[3.3.1]nonan-7-one intermediate (1.0 equiv) in anhydrous dichloromethane (DCM) at 0 °C under a nitrogen atmosphere.

• Base Addition: Add a 7.9% (w/w) aqueous solution of sodium bicarbonate (NaHCO₃) (3.0 equiv). Crucial: Do not use triethylamine.

• Electrophile Addition: Slowly add ethyl chloroformate (1.1 equiv) dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction Monitoring: Warm the biphasic mixture to 20 °C and stir vigorously for 2 hours. Self-Validation Step: Check TLC (using 1% Et₃N in the eluent) to confirm the disappearance of the highly polar starting amine.

• Isolation: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure carbamate.

Mechanistic Visualizations

Reaction pathway of the double Mannich annulation and byproduct divergence.

Divergent pathways in amine protection leading to urea byproducts vs. carbamates.

References

• Development of a Scalable Synthesis of a Pyridinyl-3-azabicyclononene, a Novel Nicotinic Partial Agonist. ACS Publications.[Link]

• Synthesis and antimicrobial studies of novel 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one 4′-phenylthiosemicarbazones. Taylor & Francis.[Link]

• Facile Assembling of Novel 2,3,6,7,9-pentaazabicyclo-[3.3.1]nona-3,7-diene Derivatives under Microwave and Ultrasound Platforms. PMC.[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stereoselective Synthesis of 3-Azabicyclo[3.3.1]nonanes

Welcome to the technical support center for the synthesis of 3-azabicyclo[3.3.1]nonane scaffolds. This guide is designed for researchers, medicinal chemists, and drug development professionals who are looking to optimize the stereochemical outcome of their synthetic routes. The rigid, three-dimensional structure of the 3-azabicyclo[3.3.1]nonane core makes it a privileged scaffold in medicinal chemistry, but its synthesis often presents significant challenges in controlling stereoselectivity.[1][2]

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established mechanistic principles and field-proven strategies.

Troubleshooting Guide: Enhancing Stereoselectivity

This section addresses specific experimental issues in a question-and-answer format.

Q1: My synthesis is producing a nearly 1:1 mixture of diastereomers. How can I improve the diastereomeric ratio (d.r.)?

This is a common issue, particularly in double Mannich reactions used to construct the bicyclic core.[3][4] The formation of multiple stereocenters in a single transformation means that small differences in transition state energies determine the product distribution.

Possible Causes & Suggested Solutions:

• Suboptimal Reaction Temperature: Higher temperatures provide enough energy to overcome the activation barriers for multiple competing reaction pathways, leading to poor selectivity.

  • Solution: Lowering the reaction temperature is often the most effective initial step.[5] This exaggerates the energy difference between the diastereomeric transition states, favoring the pathway with the lowest activation energy. We recommend a systematic screen from room temperature down to -78 °C.

• Inappropriate Solvent Choice: The solvent influences the stability and geometry of the transition state through solvation effects.

  • Solution: Conduct a solvent screen. The polarity and coordinating ability of the solvent can be critical.[5] For instance, while some reactions proceed well in refluxing benzene, others may show dramatically decreased yields or selectivity at similar temperatures in a different solvent like toluene.[5] Test a range of solvents from non-polar (e.g., Toluene, Hexane) to polar aprotic (e.g., THF, CH₂Cl₂) and polar protic (e.g., EtOH, MeOH).

• Unfavorable Steric or Electronic Effects: The inherent structure of your substrates may not provide a sufficient facial bias for the incoming reagents.

  • Solution 1: Modify Substrates: If possible, introduce bulkier substituents on the ketone or aldehyde starting materials. This can create a stronger steric bias, forcing the reaction to proceed through a more defined, lower-energy transition state.

  • Solution 2: Lewis Acid Catalysis: Employ a Lewis acid to pre-organize the substrates. A Lewis acid can coordinate to a carbonyl group, locking it into a specific conformation and increasing the effective steric hindrance on one face of the molecule. A screen of various Lewis acids (e.g., TiCl₄, ZnCl₂, Me₃SiCl) is recommended.[4]

Q2: I'm attempting an enantioselective synthesis with a chiral catalyst, but the enantiomeric excess (ee) is disappointingly low. What's going wrong?

Achieving high enantioselectivity requires that the catalyzed pathway is significantly faster and more selective than any competing background or uncatalyzed reactions.

Possible Causes & Suggested Solutions:

• Ineffective Catalyst or Catalyst Mismatch: The chosen chiral catalyst may not be optimal for your specific substrate combination.

  • Solution: A thorough catalyst screen is essential. For reactions like the Mannich or Michael additions that build the bicyclic core, chiral phosphoric acids or organocatalysts derived from cinchona alkaloids have shown great promise in related systems.[5][6] Modularly Designed Organocatalysts (MDOs), which are self-assembled in situ, offer a powerful way to rapidly screen different chiral environments.[1][6]

• Competing Achiral Background Reaction: A non-selective, uncatalyzed reaction can occur in parallel with your desired catalytic cycle, eroding the overall enantiomeric excess.[5]

  • Solution: Lower the reaction temperature. This will slow down both the catalyzed and uncatalyzed reactions, but it typically has a more pronounced negative effect on the higher-energy uncatalyzed pathway, thus increasing the fidelity of the chiral catalyst.[5] Also, ensure the purity of all starting materials, as impurities can sometimes catalyze achiral side reactions.

• Incorrect Catalyst Loading: The concentration of the catalyst can impact its performance and aggregation state.

  • Solution: Optimize the catalyst loading. A typical starting point is 1-10 mol%, but this should be systematically varied (e.g., 1%, 2%, 5%, 10%) to find the optimal concentration for your system.[5]

Troubleshooting Workflow

Caption: Key components of the double Mannich reaction.

Q2: How does the final product's conformation affect the stereochemical outcome?

The 3-azabicyclo[3.3.1]nonane skeleton has a strong preference for a rigid twin-chair conformation . [3][5][7]This conformational lock is a key feature.

• Thermodynamic Sink: The stability of this twin-chair product acts as a thermodynamic sink, driving the reaction forward.

• Stereochemical Control: During the cyclization, the forming rings will adopt a transition state that most closely resembles this stable final conformation. Substituents, particularly bulky ones like aryl groups, will preferentially orient themselves in the equatorial positions to minimize 1,3-diaxial interactions. [5]This inherent preference is a powerful tool for controlling diastereoselectivity. Understanding this allows you to predict the most likely stereochemical outcome based on the stability of the potential product isomers.

Q3: What are the primary strategies to achieve high stereoselectivity from the outset?

There are three main pillars for controlling stereoselectivity in these syntheses:

• Catalyst Control: For enantioselectivity, the use of a chiral catalyst is non-negotiable. Chiral Brønsted acids (e.g., phosphoric acids) or chiral organocatalysts can create an asymmetric environment that differentiates between the two enantiomeric transition states. [5][8]2. Substrate Control: The inherent chirality of the starting materials can be used to direct the formation of new stereocenters. This can be achieved by using a chiral starting material from the chiral pool or by attaching a temporary chiral auxiliary. [5]3. Reaction Condition Optimization: As detailed in the troubleshooting guide, meticulous control over temperature, solvent, stoichiometry, and additives is crucial for maximizing diastereoselectivity by fine-tuning the relative energies of the competing reaction pathways. [5]

Data & Protocols

Table 1: Influence of Reaction Parameters on Stereoselectivity (Illustrative)

This table summarizes how varying key parameters can affect the outcome of a typical double Mannich synthesis of a 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one.

Entry	Catalyst (10 mol%)	Solvent	Temperature (°C)	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (ee, %)
1	None (Achiral)	EtOH	80	2:1	-
2	None (Achiral)	EtOH	25	5:1	-
3	None (Achiral)	Toluene	25	7:1	-
4	Chiral Phosphoric Acid A	Toluene	25	15:1	75
5	Chiral Phosphoric Acid A	Toluene	0	>20:1	92
6	Chiral Phosphoric Acid B	Toluene	0	18:1	88

Data is illustrative and intended to show general trends.

Experimental Protocol: One-Pot Synthesis of 2,4-Diaryl-3-azabicyclo[3.3.1]nonan-9-one

This protocol is adapted from established procedures for Mannich condensation. [5][9]

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the substituted cyclohexanone (1.0 eq) and the substituted benzaldehyde (2.0 eq).

• Solvent & Reagent Addition: Add ethanol as the solvent (approx. 0.2 M concentration relative to the ketone). To this solution, add ammonium acetate (1.5 eq).

• Reaction: Stir the reaction mixture at room temperature. The progress can be monitored by Thin-Layer Chromatography (TLC).

• Precipitation & Isolation: Upon reaction completion (typically 12-24 hours), add diethyl ether to the reaction mixture and continue stirring. The crude azabicyclic ketone will precipitate out of solution.

• Filtration & Washing: Separate the solid product by vacuum filtration. Wash the solid with a cold 1:5 ethanol-ether mixture until the filtrate runs clear.

• Purification: The product can be further purified by recrystallization if necessary. For stereochemical analysis, purify a small sample by flash column chromatography on silica gel.

Note on Stereocontrol: To improve stereoselectivity based on this protocol, consider screening different solvents in step 2 and running the reaction at lower temperatures in step 3. For enantioselective versions, a chiral catalyst (e.g., 10 mol% chiral phosphoric acid) would be added in step 1. [5]

References

• Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction - Organic Chemistry Frontiers (RSC Publishing) [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG2DFiwnBWXwhV5x7liaaE5o9oYqRTPFKgO7HqlA6bYenJBB_B0xkoYMlz1142j1vyxkNx721tg1h3CoaDBX-PKK1bdD_9izIJucWzG45j5q73W-LpSSIPCOv0ITGDO_7K7uQlZ7mX87ZYVwe_RmVeXYwwziF1cW4S6yfyI]
• Catalyst selection for efficient synthesis of 3-azabicyclo[3.3.1]nonanes - Benchchem [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGfGr7j_K-xVR92655d5OSygLgEgFMdEVmjrYrSLKShQQkFRqM4YH72YMEZO7X7vYoDLDmb8AJdKTMKrD2qiU-yHbBMaCFnCMxGYCeIBHFbEL21wrMjzOGtUFPJAcXdGOPcfVVDZo75z_HVImQnM8WUgNIbyW1-JtOPyHGsIG77PnUqcmUNYJZs93wrn4vDSm3koPjhR7_7cStYLMIc0q8rA_DGmG8=]
• Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives - ResearchGate [Link: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFmk3etbpuv-VA1QxbonyZKE_WTOxM6guUhuILX2kfje3Ks-lh3n72-1_ga1tEzvDfd1Ud07c1dunDo5COunsP4sAl8JPsVG6ercp57AEVJBtblGqmtehYCky2mmb_T8tcB5zPty8_Lb6S_nfx-wmYbWN91cJdvDb16UzmHcf3aQAbgT1xCE77iNxQu7uMEhXoOKkRaHr5XRdYD90CYrV2g8eSy7CzJAjCmNWKXdW-XbGQf2toL]
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Troubleshooting low yield in the synthesis of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently assist researchers and drug development professionals in optimizing the synthesis of complex bicyclic scaffolds. The 3-azabicyclo[3.3.1]nonane framework is a privileged, rigid structural motif found in numerous biologically active compounds and natural products[1].

Synthesizing the specific derivative, 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one , presents unique stereoelectronic and logistical challenges. Direct functionalization routes often fail due to poor regioselectivity. Instead, the most robust and scalable approach utilizes a three-step sequence starting from 1,4-cyclohexanedione monoethylene acetal. This involves a Robinson-Schöpf-type double Mannich condensation[2], followed by a selective Wolff-Kishner reduction of the C9 ketone, and a final acidic deprotection of the C7 acetal.

Below is our comprehensive troubleshooting guide, complete with validated protocols, quantitative benchmarks, and mechanistic insights to ensure high-yield recovery.

Synthetic Workflow Overview

Caption: Synthetic workflow for 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one via a 3-step sequence.

Section 1: Quantitative Data & Yield Benchmarks

To systematically troubleshoot your synthesis, compare your internal metrics against these validated benchmarks. A deviation here isolates the exact step causing your yield drop.

Step	Reaction Phase	Expected Yield	Critical Parameter	Self-Validation Metric
1	Double Mannich Condensation	45% – 55%	pH 3.0 – 4.0, Dilution <0.1 M	Disappearance of starting acetal via TLC (DCM:MeOH 9:1)
2	Wolff-Kishner Reduction	60% – 70%	Pre-formation of hydrazone	Internal temp stabilization at 190 °C during distillation
3	Acetal Deprotection	85% – 95%	Aqueous extraction at pH > 10	Complete phase separation after NaCl saturation

Section 2: Validated Experimental Protocols

Every protocol below is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Step 1: Double Mannich Condensation

• Dissolution: Dissolve 1,4-cyclohexanedione monoethylene acetal (1.0 eq) and methylamine hydrochloride (1.1 eq) in distilled water to achieve a strict concentration of 0.05 M.

• pH Adjustment: Adjust the pH of the solution to exactly 3.5 using 1M HCl or 1M NaOH. Validation: Verify pH with a calibrated meter, not pH paper.

• Addition: Slowly add an aqueous solution of formaldehyde (37%, 2.2 eq) dropwise over 2 hours at room temperature to prevent thermal spikes.

• Cyclization: Stir the reaction mixture at 25 °C for 48 hours.

• Workup: Basify the mixture to pH 10 with 2M NaOH and extract with dichloromethane (3 x 50 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield 3-methyl-7,7-ethylenedioxy-3-azabicyclo[3.3.1]nonan-9-one[2].

Step 2: Wolff-Kishner Reduction (Huang-Minlon Modification)

• Setup: In a round-bottom flask equipped with a Dean-Stark trap, dissolve the intermediate from Step 1 (1.0 eq) in diethylene glycol.

• Hydrazone Pre-formation: Add hydrazine hydrate (80%, 3.0 eq) and stir at 80 °C for 2 hours. Validation: Do not add base until this 2-hour window is complete.

• Reduction: Add potassium hydroxide (3.0 eq) and heat the mixture to 190 °C, distilling off water and excess hydrazine until the internal temperature stabilizes at 190 °C.

• Reflux: Reflux for an additional 3 hours.

• Isolation: Cool to room temperature, dilute with water, and extract with ethyl acetate. Wash the organic layer with brine, dry, and concentrate to yield 3-methyl-7,7-ethylenedioxy-3-azabicyclo[3.3.1]nonane.

Step 3: Acetal Deprotection

• Hydrolysis: Dissolve the product from Step 2 in a 1:1 mixture of 2M HCl and THF. Stir at 50 °C for 4 hours. Validation: Monitor by TLC until the starting material is completely consumed.

• Solvent Removal: Remove the THF under reduced pressure.

• Basification: Cool the aqueous layer in an ice bath and basify to pH 11 using 5M NaOH. Saturate the aqueous layer with solid NaCl.

• Extraction: Extract extensively with a 9:1 mixture of dichloromethane and methanol (5 x 30 mL).

• Final Isolation: Dry the combined organic layers over Na₂SO₄, filter, and evaporate to afford the final product, 3-methyl-3-azabicyclo[3.3.1]nonan-7-one[1].

Section 3: Technical Support FAQs & Mechanistic Troubleshooting

Q1: Why is my yield in the double Mannich condensation (Step 1) consistently below 30%, and why am I recovering intractable tars? A: The double Mannich reaction is highly sensitive to concentration and pH. If the concentration of the reactants exceeds 0.1 M, intermolecular side reactions (polymerization) outcompete the desired intramolecular cyclization. You must adhere to the high dilution principle to thermodynamically favor the formation of the bicyclic system. Furthermore, the pH must be strictly maintained between 3.0 and 4.0. At pH > 5, the concentration of the reactive iminium ion decreases, while at pH < 2, the enolization of the cyclohexanone derivative is entirely suppressed[2].

Caption: Mechanistic divergence in the double Mannich condensation leading to target or polymers.

Q2: The Wolff-Kishner reduction (Step 2) leaves unreacted starting material or gives complex mixtures. How can I drive this to completion? A: The C9 ketone in the 3-azabicyclo[3.3.1]nonane system is severely sterically hindered by the axial protons of the rigid bicyclic framework[3]. Direct addition of KOH and hydrazine followed by immediate heating often leads to incomplete hydrazone formation because the base initiates the decomposition of the hydrazine before it can fully condense with the hindered ketone. To resolve this causality, you must pre-form the hydrazone by heating the substrate with hydrazine hydrate at 80 °C for 2 hours before adding the KOH. This stepwise approach ensures complete conversion of the sterically hindered ketone prior to the high-temperature nitrogen-extrusion phase.

Q3: During the final acetal deprotection (Step 3), the reaction completes according to TLC, but I lose massive amounts of product during the workup. What is the optimal extraction protocol? A: 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one is a highly polar, water-soluble tertiary amine. During the acid-catalyzed deprotection, it exists entirely as the hydrochloride salt in the aqueous phase. To successfully extract it, the aqueous layer must be basified to pH > 10 to ensure complete deprotonation. However, because the free base still retains significant water solubility, standard extractions with pure DCM or EtOAc will fail. You must use a highly polar extraction solvent (such as a 9:1 mixture of DCM and methanol) and physically salt out the aqueous layer with NaCl prior to extraction to force the organic product into the organic phase[1].

References

• Juaristi, E., et al. "Syntheses and a conformational study of certain selected 3-oxa-7-azabicyclo[3.3.1]nonan-9-ones." Journal of Organic Chemistry, American Chemical Society. URL:[Link]

• Kaftory, M., & Dunitz, J. D. (1976). "Incipient nucleophilic additions. IV. 1,5-Dinitro-3-methyl-3-azabicyclo[3.3.1]nonan-7-one." Acta Crystallographica Section B. URL:[Link]

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Column chromatography techniques for purifying 3-azabicyclo[3.3.1]nonane derivatives

Welcome to the Technical Support and Troubleshooting Center for the purification of 3-azabicyclo[3.3.1]nonane derivatives. This rigid, bridged bicyclic amine scaffold is a highly valuable pharmacophore in medicinal chemistry, frequently utilized in the development of ion channel blockers and receptor ligands.

However, the inherent basicity and polarity of the secondary or tertiary nitrogen within the 3-azabicyclo[3.3.1]nonane core present significant challenges during standard normal-phase chromatography. This guide provides field-proven troubleshooting strategies, mechanistic explanations, and step-by-step protocols to ensure high-yield, high-purity isolations.

Troubleshooting Guide: Resolving Amine Streaking & Co-Elution

The Problem: When attempting to purify 3-azabicyclo[3.3.1]nonane derivatives using standard bare silica gel (SiO₂) and typical eluents (e.g., Hexanes/Ethyl Acetate or Dichloromethane/Methanol), the compound streaks down the column, co-elutes with closely related impurities, or is irreversibly lost[1].

The Causality (Mechanism): Standard silica gel surfaces are densely populated with Brønsted acidic silanol groups (Si-OH). Because the nitrogen atom in the 3-azabicyclo[3.3.1]nonane core is highly basic, it engages in strong, non-covalent acid-base interactions with these silanols[2]. This protonation causes the basic amine to bind tightly to the stationary phase rather than partitioning efficiently into the mobile phase, resulting in severe band broadening (tailing) and poor resolution[3].

The Solution: To resolve this, you must deactivate the acidic silanol groups using a competitive basic modifier or switch to a fundamentally different stationary phase[4].

Protocol A: Mobile Phase Modification with Triethylamine (TEA)

Best for: Free amines with mild to moderate streaking profiles.

This is the most accessible solution for mitigating silanol interactions[2]. By introducing a small, volatile amine into the mobile phase, you create a competitive binding environment.

• Eluent Preparation: Prepare your optimized mobile phase (e.g., 90:10 DCM:MeOH). Add 1% to 5% (v/v) Triethylamine (TEA) or aqueous Ammonium Hydroxide (NH₄OH) to the mixture[5].

• Column Pre-treatment (Critical Step): Silica gel must be saturated with the basic modifier before the sample is loaded. Pack the column using the TEA-modified solvent and flush with at least 2–3 column volumes (CV)[6]. Self-validation check: Failure to pre-equilibrate will result in a moving pH front as the TEA is consumed by the silica, leading to distorted peak shapes.

• Sample Loading: Dissolve the crude 3-azabicyclo[3.3.1]nonane derivative in a minimal volume of the modified eluent and load it carefully onto the silica bed[1].

• Elution: Run the chromatography. The TEA will continuously occupy the acidic silanol sites, allowing your target bicyclic amine to elute as a sharp, concentrated band.

• Solvent Removal: Concentrate fractions under reduced pressure. If TEA residue remains (visible by ¹H NMR at ~1.0 and 2.5 ppm), co-evaporate the product with toluene or place it under high vacuum for 12–24 hours.

Protocol B: Utilizing Amine-Functionalized Silica (NH₂-Silica)

Best for: Highly sensitive, polar, or extremely basic derivatives where TEA cannot be easily removed.

For complex 3-azabicyclo[3.3.1]nonane derivatives, switching to an amine-bonded stationary phase is the gold standard[7].

• Phase Selection: Select a commercial NH₂-functionalized silica cartridge (e.g., Biotage KP-NH or Teledyne ISCO RediSep Amine)[4][8].

• Solvent Selection: Treat the column as a normal-phase system, but omit all basic modifiers . A standard Hexane/Ethyl Acetate gradient is usually sufficient. The stationary phase itself is basic, which inherently masks the underlying silanols and prevents acid-base retention[7].

• Elution & Recovery: Elute the compound. Because the solvent lacks TEA or NH₄OH, the post-chromatography concentration yields a much cleaner product without the risk of modifier-induced degradation or tedious post-purification drying steps[8].

Quantitative Data Presentation

Table 1: Comparison of Purification Strategies for Basic Bicyclic Amines

Purification Strategy	Stationary Phase	Mobile Phase Modifiers	Best Use Case	Primary Drawback
Standard Normal Phase	Bare Silica (SiO₂)	None	Non-basic intermediates (e.g., N-Boc protected amines)	Severe streaking for free amines; low yield[1].
Modified Normal Phase	Bare Silica (SiO₂)	1-5% TEA or NH₄OH	Free amines with moderate basicity	TEA residue can be difficult to remove under vacuum[6].
Amine-Functionalized	NH₂-Silica	None (Hexane/EtOAc)	Highly basic or polar free amines	Higher consumable cost compared to bare silica[9].
Salt Crystallization	None (Precipitation)	HCl in Ether / Methanol	Final product isolation; highly pure crude	Requires specific solubility profiles; not a separation technique[1].

Frequently Asked Questions (FAQs)

Q: I used 5% TEA in my mobile phase, but my 3-azabicyclo[3.3.1]nonane derivative still degraded on the column. Why? A: While TEA masks silanol groups, bare silica gel can still catalyze the degradation of sensitive functional groups (like acetals or sensitive epoxides) present on your specific derivative. In these cases, switch to Basic Alumina (Al₂O₃) or NH₂-functionalized silica, which provide a fundamentally less acidic and less reactive environment[1][7].

Q: How can I optimize my TLC conditions before running a column? A: Standard silica TLC plates will replicate the streaking seen in the column. To optimize, either add 1% TEA to your TLC developing chamber or utilize specialized amino silica gel TLC plates (e.g., NH₂ Silica Gel 60F254). If using amino plates, you can optimize a standard Hexane/EtOAc gradient without adding base[9].

Q: My compound is an oil and streaking heavily on all columns. Is there a non-chromatographic alternative? A: Yes. Conversion of the basic 3-azabicyclo[3.3.1]nonane to a salt (e.g., hydrochloride) is a highly effective, self-validating purification method[1]. Dissolve the crude oil in a minimal amount of diethyl ether and add 2.0 M HCl in ether dropwise. The protonated amine will typically precipitate as a white crystalline solid, leaving non-basic organic impurities dissolved in the mother liquor[1].

Purification Decision Workflow

Caption: Workflow for selecting the optimal purification strategy for 3-azabicyclo[3.3.1]nonane derivatives.

References[1]Technical Support Center: Purification of 3-Azabicyclo[3.3.1]nonane Derivatives - BenchChem[3]Amines often streak on silica gel TLC plates. What might you add to the eluent to reduce streaking, and why - Brainly[2]Technical Support Center: Troubleshooting Streaking of Amines on Silica Gel Columns - BenchChem[4] Is there an easy way to purify organic amines? - Biotage[5] What causes streaking in silica gel column chromatography? - Reddit (r/chemhelp)[8] Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography - Teledyne ISCO[6] Amine purification - Science Forums[7]How do I purify ionizable organic amine compounds using flash column chromatography? - Biotage[9]Differences between silica gel plate and amino silica gel plate used in thin-layer chromatography (TLC) - FUJIFILM Wako Chemicals

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Technical Support Center: Stereochemical Integrity in 3-Azabicyclo[3.3.1]nonan-7-one Reactions

Welcome to the technical support center for the stereoselective functionalization of 3-azabicyclo[3.3.1]nonan-7-ones. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of maintaining stereochemical control during reactions involving this valuable bicyclic scaffold. Here, we will address common challenges related to epimerization and provide practical, evidence-based solutions in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is epimerization and why is it a concern with 3-azabicyclo[3.3.1]nonan-7-ones?

A1: Epimerization is the change in configuration at a single stereocenter in a molecule that has multiple stereocenters. In the context of 3-azabicyclo[3.3.1]nonan-7-ones, this is most frequently observed at the carbon atoms alpha to the carbonyl group (C6 and C8). This process is a significant concern because the biological activity of a pharmaceutical compound is often dependent on its specific three-dimensional structure. The formation of an unintended epimer can lead to a loss of therapeutic efficacy or the introduction of undesirable off-target effects.

The underlying mechanism for this epimerization involves the formation of a planar enol or enolate intermediate.[1] Under either acidic or basic conditions, a proton can be abstracted from the alpha-carbon, leading to a loss of the original stereochemistry. Subsequent reprotonation can occur from either face of the planar intermediate, resulting in a mixture of epimers.

Below is a diagram illustrating the general mechanism of base-catalyzed epimerization at a carbon alpha to a ketone.

Caption: Base-catalyzed epimerization via a planar enolate intermediate.

Troubleshooting Guide: Preventing Epimerization

Q2: I am observing significant epimerization during an alkylation reaction at the C6/C8 position. What are the likely causes and how can I mitigate this?

A2: This is a common challenge when forming new carbon-carbon bonds adjacent to the ketone in the 3-azabicyclo[3.3.1]nonane core. The primary factors influencing epimerization in this context are the reaction conditions, which dictate whether the reaction is under kinetic or thermodynamic control.

Understanding Kinetic vs. Thermodynamic Control

• Kinetic Control: At low temperatures and with a strong, sterically hindered base, the proton that is most accessible is removed the fastest. This forms the kinetic enolate, which may not be the most stable enolate.[2][3] This process is generally irreversible under these conditions, thus preserving the stereochemistry of the newly formed center.

• Thermodynamic Control: At higher temperatures or with a weaker base where the deprotonation is reversible, an equilibrium is established. This allows for the formation of the most stable enolate, the thermodynamic enolate.[2][3] This equilibration is what leads to epimerization, as the stereocenter is repeatedly formed and broken.

The following diagram illustrates the energy profile for the formation of kinetic and thermodynamic enolates.

Caption: Energy profile of kinetic vs. thermodynamic product formation.

Troubleshooting Strategies:

Parameter	Problem	Solution	Rationale
Temperature	Reaction run at room temperature or elevated temperatures.	Maintain a low temperature, typically -78 °C, throughout the reaction.	Low temperatures favor the formation of the kinetic enolate and prevent equilibration to the more stable, and potentially epimerized, thermodynamic product.[1][2]
Base	Use of a small, non-hindered base (e.g., NaH, NaOMe).	Employ a strong, bulky, non-nucleophilic base such as Lithium Diisopropylamide (LDA) or Lithium Hexamethyldisilazide (LHMDS).[1]	The steric bulk of the base favors the abstraction of the less sterically hindered proton, leading to the kinetic enolate.[3][4]
Solvent	Use of protic solvents (e.g., ethanol, methanol).	Utilize anhydrous aprotic solvents like tetrahydrofuran (THF) or diethyl ether.	Aprotic solvents do not facilitate the proton exchange that is necessary for enolate equilibration and subsequent epimerization.[1]
Reaction Time	Prolonged reaction times.	Monitor the reaction closely by TLC or LC-MS and quench as soon as the starting material is consumed.	Extended reaction times, even at low temperatures, can sometimes allow for slow equilibration to the thermodynamic product.[1]

Experimental Protocol: Stereoselective Alkylation of a 3-Azabicyclo[3.3.1]nonan-7-one Derivative

This protocol is a general guideline for achieving a kinetically controlled alkylation to minimize epimerization.

• Preparation: In a flame-dried, three-necked round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the 3-azabicyclo[3.3.1]nonan-7-one substrate in anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolate Formation: Slowly add a solution of LDA (1.1 equivalents) in THF dropwise to the cooled solution, ensuring the internal temperature remains below -70 °C. Stir the mixture at -78 °C for 1 hour to ensure complete formation of the kinetic enolate.

• Alkylation: Add the alkylating agent (e.g., methyl iodide, 1.2 equivalents) dropwise to the enolate solution at -78 °C.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the starting material is consumed, quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride.

• Work-up: Allow the reaction mixture to warm to room temperature. Extract the product with a suitable organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

The following workflow diagram summarizes the key steps in this protocol.

Caption: Experimental workflow for stereoselective alkylation.

Q3: How can I accurately determine the ratio of epimers in my product mixture?

A3: Accurate determination of the diastereomeric ratio is crucial for assessing the success of your stereoselective reaction. Several analytical techniques can be employed:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR is often the first line of analysis. Diastereomers are distinct compounds and will typically exhibit different chemical shifts and/or coupling constants for at least some of their protons. Careful integration of well-resolved signals corresponding to each epimer can provide a quantitative ratio.

  • For more complex spectra, 2D NMR techniques such as COSY and NOESY can be invaluable for assigning the relative stereochemistry of the major and minor products based on through-bond and through-space correlations, respectively. The conformational rigidity of the 3-azabicyclo[3.3.1]nonane core, which typically adopts a chair-chair conformation, can aid in the interpretation of NOESY data.[5]

• High-Performance Liquid Chromatography (HPLC):

  • Chiral HPLC is a highly sensitive method for separating and quantifying epimers. By developing a suitable method with a chiral stationary phase, you can achieve baseline separation of the epimers and determine their ratio by integrating the peak areas.

• Gas Chromatography (GC):

  • For volatile derivatives, chiral GC can be used in a similar manner to HPLC to separate and quantify the epimers.

References

• Ab Initio Conformational Analysis of 3,7-Diacetyl-3,7-Diazabicyclo[3.3.1]Nonanes. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• III Enolate Chemistry. (n.d.). University of Bath. Retrieved March 27, 2026, from [Link]

• Vafina, G., et al. (2003). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. ResearchGate. Retrieved March 27, 2026, from [Link]

• Ashenhurst, J. (2022, August 19). Kinetic Versus Thermodynamic Enolates. Master Organic Chemistry. Retrieved March 27, 2026, from [Link]

• Chem Help ASAP. (2019, November 6). kinetic & thermodynamic enolates [Video]. YouTube. Retrieved March 27, 2026, from [Link]

• Conformational Analysis of Bicyclo [3.3.1] Nonanes and their Hetero Analogs. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Sagitullina, G. N., et al. (2014). Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. Semantic Scholar. Retrieved March 27, 2026, from [Link]

• Assignment of the absolute configuration of 7-substituted 3-azabicyclo[3.3.1]nonan-2-ones by NMR-titration experiments. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Williams, B. D., et al. (2001). SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. Semantic Scholar. Retrieved March 27, 2026, from [Link]

• Kim, M. G., et al. (2003). C(8) substituted 1-azabicyclo[3.3.1]non-3-enes and C(8) substituted 1-azabicyclo[3.3.1]nonan-4-ones: novel muscarinic receptor antagonists. PubMed. Retrieved March 27, 2026, from [Link]

• Determination of the N-invertomer stereochemistry in N-substituted nortropanones and norgranatanones using computational and NMR. (n.d.). ScienceDirect. Retrieved March 27, 2026, from [Link]

• Synthesis of 5,9,9-trisubstituted 1-azabicyclo[3.3.1]nonanes and their conformational analyses. (n.d.). Royal Society of Chemistry. Retrieved March 27, 2026, from [Link]

• Petroselli, M., & Bacchiocchi, C. (2022). Kinetic vs. thermodynamic control of β-functionalized cyclic ketones: a theoretical investigation of regioselective formation of enolates. RSC Blogs. Retrieved March 27, 2026, from [Link]

• Khan Academy. (n.d.). Kinetic and thermodynamic enolates. Retrieved March 27, 2026, from [Link]

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). (2022, May 10). Organic Syntheses. Retrieved March 27, 2026, from [Link]

• Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Stereoselective Synthesis of 3-Oxabicyclo[3.3.1]nonan-2-ones via a Domino Reaction Catalyzed by Modularly Designed Organocatalysts. (2019, January 11). National Institutes of Health. Retrieved March 27, 2026, from [Link]

• Antiprotozoal Activity of Azabicyclo-Nonanes Linked to Tetrazole or Sulfonamide Cores. (2022, September 21). MDPI. Retrieved March 27, 2026, from [Link]

• Stereoselective Synthesis of 3-Oxabicyclo[3.3.1]nonan-2-ones via a Domino Reaction Catalyzed by Modularly Designed Organocatalysts. (2019, January 11). PubMed. Retrieved March 27, 2026, from [Link]

• Roy, S., et al. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances. Retrieved March 27, 2026, from [Link]

• 2,6-Dioxabicyclo[3.3.1]nonan-3-ones: from natural product treasure troves to synthetic triumphs. (n.d.). Royal Society of Chemistry. Retrieved March 27, 2026, from [Link]

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Characterization of impurities in 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one synthesis

Welcome to the technical support guide for the synthesis of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one. This resource is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and characterize impurities effectively. The bicyclic amine framework is a crucial component in many biologically active compounds, making purity and efficient synthesis paramount.[1][2]

This guide provides in-depth, field-proven insights based on established chemical principles, moving beyond simple procedural steps to explain the "why" behind the "how."

Part 1: Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one and what are the critical parameters?

A1: The most prevalent and efficient method is a variation of the Mannich reaction, specifically the Robinson-Schöpf reaction.[3] This is a one-pot, three-component condensation involving a dialdehyde (like glutaraldehyde), methylamine, and a ketone (like 1,3-acetonedicarboxylic acid or a derivative).[4]

Critical Parameters:

• pH Control: This is arguably the most critical factor. The reaction proceeds through the formation of an iminium ion and an enol/enolate.[5][6] The optimal pH is typically weakly acidic (pH 4-5) to facilitate iminium ion formation without inhibiting the nucleophilicity of the enol. If the pH is too low, the amine will be fully protonated and non-nucleophilic. If it's too high, iminium ion formation is slow.

• Temperature: While often run at room temperature, gentle heating can sometimes improve reaction rates. However, excessive heat can lead to side reactions and decomposition, reducing the overall yield.

• Purity of Starting Materials: The purity of the dialdehyde is crucial, as it can be prone to polymerization. It is often generated in situ from a more stable precursor like 2,6-lutidine or by hydrolysis of a dialdehyde acetal.

Q2: What are the most likely impurities I will encounter in this synthesis?

A2: Impurities can arise from incomplete reactions, side reactions, or the inherent reactivity of the intermediates. The most common classes of impurities include:

• Incompletely Cyclized Intermediates: Monocyclic piperidone derivatives can form if the second Mannich reaction fails to occur.

• Isomeric Byproducts: Stereoisomers or constitutional isomers of the bicyclic core may form, although the [3.3.1] system is generally favored thermodynamically.

• Over-alkylation Products: The Mannich base product is a tertiary amine, which is generally stable. However, side reactions involving the enolate and dialdehyde can lead to more complex structures.[7]

• Polymerization Products: Glutaraldehyde is notoriously unstable and can polymerize under various conditions.

Q3: My overall yield is consistently low. What are the first things I should check?

A3: Low yields are a common frustration. Here is a checklist to diagnose the issue:

• Verify pH: Use a calibrated pH meter to ensure your reaction buffer is in the optimal 4-5 range throughout the addition of reagents.

• Check Dialdehyde Quality: If you are not generating the dialdehyde in situ, ensure it is fresh and has been stored properly. Consider using a precursor that generates it under the reaction conditions.

• Reaction Time: Is the reaction going to completion? Monitor the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure the starting materials are consumed.

• Work-up Procedure: Are you losing product during extraction? The product is a basic amine. Ensure the aqueous layer is sufficiently basified (pH > 10) before extracting with an organic solvent to ensure the amine is in its freebase form.[8]

Part 2: Troubleshooting Guide: From Observation to Solution

This section addresses specific experimental issues in a problem-cause-solution format.

Problem / Observation	Probable Cause(s)	Recommended Solutions & Explanations
1. Reaction mixture turns dark brown or black.	Polymerization of the dialdehyde (e.g., glutaraldehyde). This is common under overly acidic or basic conditions or with prolonged reaction times at elevated temperatures.	• Control pH: Maintain the reaction pH strictly within the 4-5 range. • Control Temperature: Run the reaction at room temperature or below. • In Situ Generation: Use a stable precursor for the dialdehyde, such as glutaraldehyde diethyl acetal, which hydrolyzes under the acidic reaction conditions to release the aldehyde slowly.
2. Multiple spots on TLC/LC-MS with similar mass.	Formation of stereoisomers or constitutional isomers. The bicyclo[3.3.1]nonane system can exist in different conformations (e.g., chair-chair, chair-boat), and other bicyclic systems (e.g., [3.2.2]) could potentially form.[9]	• Optimize Cyclization Conditions: Slower addition of reagents and maintaining a stable temperature can favor the formation of the thermodynamically most stable [3.3.1] isomer. • Purification: Careful column chromatography with a suitable solvent system (e.g., a gradient of methanol in dichloromethane) is often required to separate isomers.[10]
3. An unexpected singlet around 9-10 ppm in ¹H NMR.	Presence of a residual aldehyde group from an incompletely reacted starting material or a monocyclic intermediate.	• Reaction Monitoring: Extend the reaction time and monitor for the disappearance of starting materials. • Purification: These impurities can often be removed during the work-up. A bisulfite wash can sometimes help remove residual aldehydes.
4. Broad, unresolved peaks in the ¹H NMR spectrum.	Presence of multiple conformations in equilibrium or paramagnetic impurities. The bicyclic system is conformationally mobile, though the chair-chair form is often preferred.[11][12]	• Variable Temperature (VT) NMR: Acquiring NMR spectra at different temperatures can help resolve broad peaks by either coalescing signals or sharpening them as one conformer becomes dominant. • Sample Purity: Ensure the sample is free of any residual metal catalysts if any were used in precursor synthesis. An activated carbon wash of the organic solution before final isolation can remove trace impurities.
5. Product is an oil and will not crystallize.	The product may be impure, or it may exist as an oil in its freebase form. Residual solvent can also inhibit crystallization.	• Salt Formation: Convert the freebase to a salt (e.g., hydrochloride or oxalate salt). Amine salts are often highly crystalline and easier to purify by recrystallization.[13] • High-Vacuum Drying: Ensure all extraction solvents are thoroughly removed under high vacuum.

Part 3: Key Experimental Protocols & Characterization

Protocol 1: Synthesis of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one

This protocol is a representative procedure based on the Robinson-Schöpf condensation.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a citrate buffer solution (pH ~4.5).

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve methylamine hydrochloride and 1,3-acetonedicarboxylic acid in the citrate buffer. Cool the solution to 0-5 °C in an ice bath.

• Reagent Addition: Slowly add an aqueous solution of glutaraldehyde (25% in water) to the cooled mixture over 1-2 hours, ensuring the temperature remains below 10 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 24-48 hours. Monitor the reaction progress by LC-MS.

• Work-up - Decarboxylation: After the initial condensation, the reaction mixture is often heated (e.g., 60-80 °C) in the presence of acid (e.g., HCl) to facilitate the decarboxylation of the intermediate.

• Work-up - Basification & Extraction: Cool the mixture and basify to pH > 10 with a strong base (e.g., NaOH or K₂CO₃). Extract the aqueous layer multiple times with an organic solvent such as dichloromethane or ethyl acetate.[8]

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by vacuum distillation or column chromatography on silica gel.

Data Presentation: Expected Analytical Data

The table below summarizes expected analytical data for the target compound and a plausible monocyclic impurity.

Compound	Structure	Molecular Weight	Key ¹H NMR Signals (CDCl₃, δ ppm)	Key ¹³C NMR Signals (CDCl₃, δ ppm)	Key IR Bands (cm⁻¹)
3-Methyl-3-azabicyclo[3.3.1]nonan-7-one (Product)	(Chemical structure image)	153.22	~2.3 (s, 3H, N-CH₃), ~2.5-3.0 (m, bridgehead & α-keto protons), ~1.5-2.2 (m, other ring protons)	~210 (C=O), ~50-60 (bridgehead & α-N carbons), ~40 (N-CH₃), ~20-40 (other ring carbons)	~1710 (C=O stretch)
1-Methyl-4-oxopiperidine-3-acetaldehyde (Impurity)	(Chemical structure image)	155.19	~9.7 (t, 1H, -CHO), ~2.3 (s, 3H, N-CH₃), ~2.4-3.2 (m, piperidine & acetaldehyde protons)	~202 (-CHO), ~208 (C=O), ~55-65 (piperidine carbons α to N), ~45 (N-CH₃)	~1725 (aldehyde C=O), ~1715 (ketone C=O)

Part 4: Mechanistic Insights & Workflow Diagrams

Understanding the reaction mechanism is crucial for troubleshooting. The synthesis proceeds via a double Mannich reaction sequence.

Mechanism: Formation of the Bicyclic Core

The diagram below illustrates the stepwise formation of the 3-azabicyclo[3.3.1]nonane skeleton.

Caption: Overall experimental and analytical workflow.

References

• Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review. (n.d.). ResearchGate. Retrieved March 27, 2026, from [Link]

• Stetter, H. (1982). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 82(6), 637-647. [Link]

• Carbó, J. J., Pérez, J. J., & de la Figuera, N. (2000). Synthesis, structural and conformational study of 3-methyl-3-azabicyclo[3.2.1]octan-8-one and 3-methyl-3-azabicyclo[3.3.1]nonan-9-one oximes. Journal of Molecular Structure, 524(1-3), 131-140. [Link]

• Jeyaraman, R., & Avila, S. (1981). Syntheses and a conformational study of certain selected 3-oxa-7-azabicyclo[3.3.1]nonan-9-ones. Single crystal x-ray diffraction. Chemical Reviews, 81(2), 149-174. [Link]

• Vafina, G. F., et al. (2001). Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Russian Journal of Organic Chemistry, 37(1), 48-55. [Link]

• Mannich reaction. (2020, September 24). L.S.College, Muzaffarpur. [Link]

• Mannich Reaction. (2023, January 22). Chemistry LibreTexts. [Link]

• Sun, J., et al. (2012). (1S,5R)-9-Phenyl-9-azabicyclo[3.3.1]nonan-3-one. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 11), o1691. [Link]

• Synthesis of bicyclo-heptane, 6-oxabicyclo-octane and 3-azabicyclo-nonene derivatives in the course of 1,2,4-trimethyl-4-isoprop. (n.d.). KOKS. [Link]

• Mannich Reaction. (2021, December 2). Chemistry Steps. [Link]

• Pal, T., & Jana, S. (2023). Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. Organic & Biomolecular Chemistry, 21(33), 6685-6712. [Link]

• Synthesis and crystal structure analysis of substituted bicyclo[3.3.1]nonanones. (2014). Beilstein Journal of Organic Chemistry, 10, 2396-2402. [Link]

• Synthesis of 3-amino-9-methyl-9-azabicyclo[3.3.1]nonane (D15); intermediate for Compound 21. (n.d.). PrepChem.com. [Link]

• Mannich reaction. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link]

• 9-azabicyclo[3.3.1]nonane derivatives. (2011).

• Preparation of 9-Azabicyclo[3.3.1]nonane-N-oxyl (ABNO). (2022, May 10). Organic Syntheses. [Link]

• Kulakov, I. V., et al. (2015). Synthesis of Novel 3,7-Diazabicyclo[3.3.1]nonane Derivatives. Semantic Scholar. [Link]

• Wappes, E. A., et al. (2020). Synthesis of Bridged Bicyclic Amines by Intramolecular Amination of Remote C–H Bonds: Synergistic Activation by Light and Heat. Organic Letters, 22(17), 6943-6948. [Link]

• Mannich Reaction Mechanism. (n.d.). BYJU'S. Retrieved March 27, 2026, from [Link]

• SYNTHESIS OF 3-AZABICYCLO[3.3.1]NONANE-6,9-DIONES. (n.d.). Semantic Scholar. [Link]

• Robinson-Schöpf Reaction. (n.d.). Merck Index. [Link]

• Streamlined Synthesis of a Bicyclic Amine Moiety Using an Enzymatic Amidation and Identification of a Novel Solid Form. (2021, May 26). Organic Process Research & Development. [Link]

• Robinson–Schöpf reaction. (n.d.). ResearchGate. [Link]

• Robinson-Schöpf reaction. (n.d.). ResearchGate. [Link]

• Radical‐Polar Crossover Bicyclization Enables a Modular Synthesis of Saturated Bicyclic Amines. (2023). Advanced Science. [Link]

• (PDF) ChemInform Abstract: The First Example of 3,7-Diazabicyclo[3.3.1]nonane Synthesis by Aminomethylation of Guareschi Imide Salts. (n.d.). ResearchGate. [Link]

• Protein-engineering of an amine transaminase for the stereoselective synthesis of a pharmaceutically relevant bicyclic amine. (2016, October 7). RSC Publishing. [Link]

• Robinson-Schöpf-Reaktion. (n.d.). In Wikipedia. Retrieved March 27, 2026, from [Link]

• Amine synthesis by reductive amination (reductive alkylation). (n.d.). Organic Chemistry Portal. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 3-Azabicyclo[3.3.1]nonane Derivatives

Executive Summary

The 3-azabicyclo[3.3.1]nonane framework is a privileged heterocyclic pharmacophore prevalent in numerous bioactive natural products (e.g., diterpenoid alkaloids) and synthetic drugs[1][2]. Its rigid, twin-chair (CC) or chair-boat conformation provides a highly defined three-dimensional architecture[1]. This structural rigidity is critical for the precise spatial orientation of functional groups, enabling high-affinity interactions with specific biological targets, including microbial enzymes, nicotinic acetylcholine receptors (nAChRs), and sigma receptors[3][4].

This guide provides an objective, data-driven comparison of the biological activities of various 3-azabicyclo[3.3.1]nonane derivatives, focusing on their antimicrobial, cytotoxic, and neuropharmacological performance relative to established clinical alternatives.

Comparative Biological Activity Profiles

Antimicrobial and Cytotoxic Agents (2,4-Diaryl Derivatives)

A major class of these compounds includes the 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones and their thienoyl hydrazone derivatives[1]. The biological activity of these molecules is highly dependent on the electronic nature of the substituents on the aryl rings.

Mechanistic Causality: Derivatives with electron-withdrawing groups (e.g., halogens like -F, -Cl, -Br) exhibit significantly enhanced antimicrobial and cytotoxic activities[1][5]. This is attributed to their pro-oxidant effects, which disrupt microbial cell membranes and induce oxidative stress in target cells. Conversely, electron-donating groups (-CH3, -OCH3) reduce cytotoxicity, making them less effective as antitumor agents but potentially safer for non-target mammalian cells[1].

Table 1: Comparative Antimicrobial Activity (MIC, μg/mL)

Compound / Derivative	Substitution Type	Target Organism	MIC (μg/mL)	Reference Alternative	Alternative MIC (μg/mL)
Thiadiazole Derivative 4c	Electron-withdrawing (-Cl)	E. coli	6.25	Streptomycin	1.0 - 2.0
Thiadiazole Derivative 4h	Electron-withdrawing (-F)	S. typhi	6.25	Streptomycin	1.0 - 2.0
Thienoyl Hydrazone 11	Electron-donating (-CH3)	S. aureus	>25.0	Streptomycin	1.0 - 2.0
Thiadiazole Derivative 18	Electron-withdrawing (-Cl)	C. albicans	6.25	Amphotericin B	0.5 - 1.0

Data Analysis: While standard drugs like Streptomycin and Amphotericin B maintain lower absolute MIC values, the halogenated 3-azabicyclo[3.3.1]nonane derivatives demonstrate highly competitive inhibition (6.25 μg/mL), validating them as potent lead compounds for drug-resistant microbial strains[5].

High-Affinity Nicotinic Receptor Ligands (7-Heteroaryl Derivatives)

Beyond antimicrobial applications, modifying the scaffold to 7-heteroaryl-3-azabicyclo[3.3.1]non-6-enes shifts the biological profile entirely toward neuropharmacology[4].

Mechanistic Causality: The basic nitrogen in the azabicycle mimics the quaternary ammonium of acetylcholine, while the 7-heteroaryl group (e.g., a pyridin-3-yl ring) engages in critical π-π stacking and hydrogen bonding within the ligand-binding domain of nAChRs[4].

Table 2: Binding Affinity (Ki) of 7-Pyridin-3-yl-3-azabicyclo[3.3.1]non-6-ene (11a) vs. Alternatives

Ligand	α4β2 Receptor (Ki, nM)	α7 Receptor (Ki, nM)	α3β4 Receptor (Ki, nM)
Compound 11a	0.17	4.0	11.9
Nicotine (Standard)	~1.0	~500	~100
Varenicline (Standard)	0.15	18.0	66.0

Data Analysis: Compound 11a exhibits sub-nanomolar affinity for the α4β2 subtype, outperforming nicotine and rivaling the clinical drug varenicline[4]. Its significantly higher affinity for the α7 subtype (4.0 nM) suggests a superior profile for cognitive enhancement and anti-inflammatory applications[4].

Mechanistic Pathways

To understand the downstream effects of these high-affinity neuropharmacological ligands, we must map the receptor activation sequence.

Mechanistic pathway of nAChR modulation by 7-heteroaryl-3-azabicyclo[3.3.1]nonane ligands.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating protocols describe the synthesis and biological evaluation of these derivatives.

Protocol A: Synthesis of 2,4-Diaryl-3-azabicyclo[3.3.1]nonan-9-one-2'-thienoyl hydrazones

Rationale: The tandem Mannich reaction followed by hydrazone derivatization is the most efficient route to construct the functionalized bicyclic core[1][2].

• Bicyclic Core Formation: Dissolve the appropriate ketone, aromatic aldehyde, and ammonium acetate in ethanol. Reflux the mixture under acidic conditions (acetic acid catalyst) to induce a tandem Mannich condensation, yielding the 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one intermediate.

• Hydrazone Derivatization: Mix 1 mmol of the synthesized ketone intermediate with 1.5 mmol of 2-thiophenecarboxylic acid hydrazide[1].

• Solvent System: Dissolve the mixture in a 1:1 (v/v) solution of methanol and chloroform (CHCl3). Causality: The mixed solvent ensures the simultaneous solubility of both the highly rigid, hydrophobic bicyclic ketone and the polar hydrazide.

• Catalysis & Heating: Add a few drops of glacial acetic acid to activate the carbonyl carbon. Reflux the reaction mixture for 2–3 hours.

• Isolation: Upon completion (monitored via TLC), cool the mixture to room temperature to precipitate the solid mass. Filter and wash with a cold water/ethanol mixture to remove unreacted hydrazide[1].

• Purification: Recrystallize the crude product using an ethanol/chloroform/acetone (2:1:1) mixture to obtain the pure twin-chair conformer[1].

Protocol B: In Vitro Antimicrobial Screening (Two-Fold Serial Dilution)

Rationale: Serial dilution provides an exact Minimum Inhibitory Concentration (MIC), offering a quantitative comparison against standard antibiotics[5].

• Preparation: Dissolve the synthesized derivatives in Dimethyl Sulfoxide (DMSO) to create a stock solution. Causality: DMSO is required because the rigid bicyclic structures are highly hydrophobic and will precipitate in purely aqueous media.

• Dilution Series: Prepare a two-fold serial dilution of the compounds in Mueller-Hinton broth (for bacteria) or Sabouraud Dextrose broth (for fungi), achieving concentrations ranging from 100 μg/mL down to 3.125 μg/mL[5].

• Inoculation: Inoculate each tube with a standardized microbial suspension (e.g., 10^5 CFU/mL of E. coli or C. albicans).

• Incubation: Incubate bacterial cultures at 37°C for 24 hours and fungal cultures at 25°C for 48-72 hours.

• Validation: Include a positive control (Streptomycin or Amphotericin B) and a negative control (DMSO blank) to ensure the solvent does not contribute to the observed inhibition.

• Observation: The MIC is recorded as the lowest concentration of the derivative that completely inhibits visible microbial growth.

End-to-end workflow from Mannich synthesis to antimicrobial serial dilution screening.

References

[1] Title: Synthesis, Spectral, Anti-Liver Cancer and Free Radical Scavenging Activity of New Azabicyclic Thienoyl Hydrazone Derivatives | Source: scirp.org | URL: 1

[2] Title: Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics | Source: nih.gov | URL: 2

[5] Title: Studies on 3-azabicyclo [3.3.1] nonanones derivatives: A mini Review | Source: researchgate.net | URL: 5

[3] Title: Facile Assembling of Novel 2,3,6,7,9-pentaazabicyclo-[3.3.1]nona-3,7-diene Derivatives under Microwave and Ultrasound Platforms | Source: nih.gov | URL: 3

[4] Title: Structure-Activity Studies Of 7-Heteroaryl-3-Azabicyclo[3.3.1]Non-6-Enes: A Novel Class Of Highly Potent Nicotinic Receptor Ligands | Source: core.ac.uk | URL: 4

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A Senior Application Scientist's Guide to Bioisosteric Replacements for the 3-Azabicyclo[3.3.1]nonane Core

Introduction: The Enduring Appeal of the 3-Azabicyclo[3.3.1]nonane Scaffold

The 3-azabicyclo[3.3.1]nonane framework is a conformationally rigid, three-dimensional scaffold that has captured the attention of medicinal chemists for decades.[1] Its constrained bicyclic structure provides a unique platform for the precise spatial orientation of functional groups, making it an attractive template for designing novel therapeutic agents with enhanced selectivity and reduced off-target effects.[1][2] Derivatives of this core have demonstrated a wide range of biological activities, including analgesic, anticancer, and antimicrobial properties.[3][4][5] The inherent rigidity of the scaffold minimizes the entropic penalty upon binding to a biological target, often leading to high affinity interactions.

This guide provides an in-depth comparison of common and emerging bioisosteric replacements for the 3-azabicyclo[3.3.1]nonane core. We will delve into the structural rationale for their selection, comparative synthetic methodologies, and the impact of these substitutions on physicochemical and pharmacological properties. This document is intended for researchers, scientists, and drug development professionals seeking to optimize lead compounds by leveraging the principles of bioisosterism in the context of bridged bicyclic amines.

The Strategy of Bioisosteric Replacement for Bridged Bicyclic Systems

Bioisosterism is a powerful strategy in drug design that involves the substitution of a functional group or moiety with another that possesses similar physical and chemical properties, with the goal of modulating the biological activity, pharmacokinetic profile, or toxicity of a lead compound.[6] In the realm of bridged bicyclic systems, this often involves altering the ring size, the position of the heteroatom(s), or introducing additional heteroatoms. The objective is to refine the spatial arrangement of key pharmacophoric elements, alter lipophilicity and basicity, and explore new intellectual property space, all while maintaining the fundamental binding interactions with the target protein.

The following sections will compare the 3-azabicyclo[3.3.1]nonane core with its key bioisosteres: the isomeric 9-azabicyclo[3.3.1]nonane (homotropane), the closely related 8-azabicyclo[3.2.1]octane (tropane), and the diaza-analogue 3,7-diazabicyclo[3.3.1]nonane (bispidine).

Fig. 1: Bioisosteric relationships of the 3-azabicyclo[3.3.1]nonane core.

Comparative Analysis of Key Bioisosteres

The 9-Azabicyclo[3.3.1]nonane (Homotropane/Granatanone) Core

The 9-azabicyclo[3.3.1]nonane system, also known as homotropane or granatane, is a constitutional isomer of the 3-azabicyclo[3.3.1]nonane core, with the nitrogen atom at a bridgehead position.[7] This seemingly subtle change has significant implications for the scaffold's geometry, basicity, and synthetic accessibility. The pomegranate alkaloid granatanol is a well-known natural product featuring this ring system.[2]

Property	3-Azabicyclo[3.3.1]nonane	9-Azabicyclo[3.3.1]nonane	Rationale for Comparison
Molecular Formula	C₈H₁₅N[8]	C₈H₁₅N[9]	Isomeric relationship
Molecular Weight	125.21 g/mol [8]	125.21 g/mol [9]	Identical due to isomerism
XLogP3	1.5[8]	1.6[9]	Similar lipophilicity expected
pKa (Strongest Basic)	Not readily available	~8.19 (for granatanone)[10]	Basicity is a key parameter for amine-containing drugs
Topological Polar Surface Area	12 Ų[8]	12 Ų[9]	Similar polarity expected

A common and efficient route to the 9-azabicyclo[3.3.1]nonane core is through the Robinson-Schöpf condensation to form 9-methyl-9-azabicyclo[3.3.1]nonan-3-one (granatanone).[11][12]

Fig. 3: Synthetic workflow for Tropinone.

Experimental Protocol: Synthesis of Tropinone [13][14]

• Reaction Setup: In a large round-bottom flask, dissolve acetonedicarboxylic acid in water.

• Addition of Reagents: To the cooled solution, add a 37% w/w formaldehyde solution, followed by a methylamine solution.

• pH Control: Maintain the pH of the reaction mixture around 5 for optimal yield.

• Reaction Time: Allow the reaction to proceed at room temperature for an extended period (e.g., 72 hours).

• Work-up: Acidify the reaction mixture and perform an extraction with an organic solvent to remove impurities.

• Isolation: Basify the aqueous layer and extract the tropinone product into an organic solvent. Dry the organic layer and remove the solvent under reduced pressure to obtain crude tropinone.

• Purification: Purify the crude product by distillation or crystallization if necessary.

The tropane skeleton is a cornerstone in the development of drugs targeting the central nervous system, particularly as ligands for dopamine, serotonin, and norepinephrine transporters. [1]While the 3-azabicyclo[3.3.1]nonane core has been explored for analgesic properties, the tropane alkaloids are more widely recognized for their potent effects on the CNS. [3]The subtle differences in the spatial orientation of substituents between the two scaffolds can lead to significant differences in receptor affinity and selectivity. For example, some bisquaternary diesters of granatanol (a 9-azabicyclo[3.3.1]nonane derivative) have shown slightly superior potency as neuromuscular blocking agents compared to their tropine (8-azabicyclo[3.2.1]octane) counterparts, indicating that the larger ring system can be advantageous in certain contexts. [2]

The 3,7-Diazabicyclo[3.3.1]nonane (Bispidine) Core

Introducing a second nitrogen atom into the 3-azabicyclo[3.3.1]nonane core at the 7-position yields 3,7-diazabicyclo[3.3.1]nonane, commonly known as bispidine. This bioisosteric replacement significantly alters the physicochemical properties of the scaffold, introducing an additional site for substitution and hydrogen bonding, while increasing polarity.

Property	3-Azabicyclo[3.3.1]nonane	3,7-Diazabicyclo[3.3.1]nonane	Rationale for Comparison
Molecular Formula	C₈H₁₅N [8]	C₇H₁₄N₂	Introduction of a second nitrogen
Molecular Weight	125.21 g/mol [8]	126.20 g/mol	Similar molecular weight
XLogP3	1.5 [8]	-0.4 (calculated)	Increased polarity and reduced lipophilicity
pKa (Strongest Basic)	Not readily available	Not readily available for parent	Two basic centers influence protonation state
Topological Polar Surface Area	12 Ų [8]	24.1 Ų (calculated)	Increased potential for hydrogen bonding

The bispidine core is typically synthesized via a double Mannich reaction involving a 4-piperidone derivative, a primary amine, and formaldehyde.

The bispidine scaffold is considered a "privileged scaffold" due to its ability to bind to a variety of biological targets with high affinity. [7]It is a well-established pharmacophore for nicotinic acetylcholine receptor (nAChR) ligands, largely inspired by the natural product cytisine. [7]This is a therapeutic area where other bridged bicyclic amines have also shown activity. The presence of two nitrogen atoms allows for the creation of derivatives with diverse substitution patterns, leading to compounds with a wide range of pharmacological activities, including anticancer, antiarrhythmic, and local anesthetic properties. [7]

Conclusion: A Strategic Choice in Drug Design

The bioisosteric replacement of the 3-azabicyclo[3.3.1]nonane core with related bridged bicyclic systems offers a powerful strategy for lead optimization in drug discovery. The choice between the isomeric 9-azabicyclo[3.3.1]nonane, the ring-contracted 8-azabicyclo[3.2.1]octane, or the diaza-analogue 3,7-diazabicyclo[3.3.1]nonane depends on the specific goals of the medicinal chemistry campaign.

• 9-Azabicyclo[3.3.1]nonane (Homotropane): Offers a subtle change in the orientation of substituents and basicity due to the bridgehead nitrogen, potentially leading to altered receptor interactions and ADME properties.

• 8-Azabicyclo[3.2.1]octane (Tropane): Provides a more compact scaffold with a rich history in CNS drug discovery. Its well-defined structure-activity relationships for many targets can guide rational design.

• 3,7-Diazabicyclo[3.3.1]nonane (Bispidine): Introduces an additional point of diversity and significantly increases polarity, which can be leveraged to improve solubility and fine-tune receptor interactions through additional hydrogen bonding.

Ultimately, the selection of a bioisosteric replacement should be guided by a thorough understanding of the structure-activity relationships of the lead compound and the desired improvements in its pharmacological and pharmacokinetic profile. The information and comparative data presented in this guide serve as a valuable resource for medicinal chemists navigating the complex landscape of bridged bicyclic scaffolds in modern drug design.

References

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• MDPI. Monocarbonyl Analogs of Curcumin Based on the Pseudopelletierine Scaffold: Synthesis and Anti-Inflammatory Activity. Available from: [Link].

• Zenodo. ROBINSON : A SYNTHESIS OF TROPINONE. Available from: [Link].

• The Hive. Synthesis of Tropinone & 2-CMT. Available from: [Link].

• INHN. The role of the tropane skeleton in drug research. Available from: [Link].

• Scielo. Chemical thermodynamics applied to the synthesis of tropinone. Available from: [Link].

• ResearchGate. Preparation of exo , anti -aldol of tropinone (2 mmol) and benzaldehyde... Available from: [Link].

• ResearchGate. Diastereo- and enantioselective aldol reaction of granatanone (pseudopelletierine). Available from: [Link].

• MDPI. Tropane and Granatane Alkaloid Biosynthesis: A Systematic Analysis. Available from: [Link].

• ResearchGate. Monocarbonyl Analogs of Curcumin Based on the Pseudopelletierine Scaffold: Synthesis and Anti-Inflammatory Activity. Available from: [Link].

• IP Innovative Publication. The role of bioisosterism in modern drug design: Current applications and challenges. Available from: [Link].

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• JOCPR. Journal of Chemical and Pharmaceutical Research, 2015, 7(5):117-119 Mini Review Article Pharmacological profile of tropane a. Available from: [Link].

• Organic Chemistry Portal. 9-Azabicyclo[3.3.1]nonane N-Oxyl, ABNO. Available from: [Link].

• ResearchGate. Synthesis and Stereochemistry of Some 3-Azabicyclo[3.3.1]nonane Derivatives. Available from: [Link].

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Bridging the Gap: A Comparative Guide to the In Vitro and In Vivo Activity of 3-Azabicyclo[3.3.1]nonane-Based Compounds

The 3-azabicyclo[3.3.1]nonane scaffold is a rigid, three-dimensional molecular framework that has captured the attention of medicinal chemists for its potential in designing novel therapeutic agents.[1][2] Its constrained conformation allows for the precise spatial orientation of functional groups, making it a "privileged scaffold" capable of interacting with a variety of biological targets with high affinity and selectivity.[1] This guide provides an in-depth comparison of the in vitro and in vivo activities of a representative 3-azabicyclo[3.3.1]nonane-based compound, WC-26, a potent and selective sigma-2 (σ2) receptor ligand that has shown promise in preclinical cancer models. By examining the journey of WC-26 from the laboratory bench to animal studies, we aim to provide researchers, scientists, and drug development professionals with a clear understanding of how in vitro data can translate to in vivo efficacy, and the critical experimental considerations at each stage.

The Promise of the 3-Azabicyclo[3.3.1]nonane Scaffold

The 3-azabicyclo[3.3.1]nonane core is found in a number of natural products and has been utilized in the development of compounds targeting a range of biological entities, including nicotinic acetylcholine receptors (nAChRs), opioid receptors, and as potential anticancer and analgesic agents.[1][3] The rigid bicyclic system reduces the conformational flexibility of the molecule, which can lead to a more favorable entropy of binding to its target protein. This structural feature is a key reason for the significant interest in this scaffold for drug discovery.

Featured Compound: WC-26, a Selective Sigma-2 Receptor Ligand

To illustrate the interplay between in vitro and in vivo activity, we will focus on WC-26, a derivative of the 9-azabicyclo[3.3.1]nonane scaffold. The σ2 receptor is overexpressed in a variety of tumor cells, including pancreatic, breast, and lung cancer, making it an attractive target for both cancer diagnosis and therapy.[4][5] WC-26 was developed as a high-affinity and selective ligand for the σ2 receptor.

In Vitro Characterization: Defining Target Affinity and Selectivity

The initial evaluation of any potential therapeutic agent begins with in vitro assays to determine its potency and selectivity for its intended biological target. For WC-26, this involved competitive radioligand binding assays to measure its affinity for the σ2 receptor and a panel of other receptors to establish its selectivity profile.

Unveiling High Affinity and Selectivity

Competitive binding assays are a cornerstone of in vitro pharmacology. They work by measuring the ability of a test compound (in this case, WC-26) to displace a radiolabeled ligand that is known to bind to the target receptor. The concentration of the test compound that displaces 50% of the radiolabeled ligand is known as the IC50 value, which can then be used to calculate the binding affinity (Ki).

The in vitro binding studies for WC-26 revealed its exceptional potency and selectivity for the σ2 receptor.

Receptor Subtype	Ki (nM)
Sigma-2 (σ2)	2.58
Sigma-1 (σ1)	>1000
Dopamine D2	>1000
Serotonin 5-HT1A	>1000
Serotonin 5-HT2A	>1000
Opioid (μ, δ, κ)	>1000
Table 1: In Vitro Receptor Binding Affinity of WC-26. Data synthesized from available literature.[6][7]

As the data clearly indicates, WC-26 exhibits nanomolar affinity for the σ2 receptor while displaying negligible affinity for a range of other receptors, highlighting its high selectivity. This is a crucial characteristic for a drug candidate as it minimizes the potential for off-target effects and associated toxicities.

Experimental Protocol: In Vitro Sigma-2 Receptor Binding Assay

The following protocol outlines the general steps involved in a competitive radioligand binding assay to determine the Ki of a compound for the σ2 receptor.

Materials:

• Test compound (e.g., WC-26)

• Radioligand (e.g., [³H]DTG - 1,3-di-o-tolylguanidine)

• Membrane preparation from cells or tissues expressing the σ2 receptor (e.g., rat liver)

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding control (e.g., a high concentration of a known σ2 ligand like haloperidol)

• Glass fiber filters

• Scintillation fluid and counter

Procedure:

• Membrane Preparation: Homogenize the tissue or cells in ice-cold buffer and centrifuge to pellet the membranes. Wash the pellet multiple times to remove endogenous ligands.

• Assay Setup: In a 96-well plate, add the membrane preparation, radioligand at a fixed concentration (typically at or below its Kd), and varying concentrations of the test compound.

• Incubation: Incubate the plate at a specific temperature (e.g., room temperature) for a set period to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester. This separates the bound radioligand from the free radioligand.

• Washing: Wash the filters with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of the test compound. Use non-linear regression to determine the IC50 value. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a competitive radioligand binding assay.

In Vivo Evaluation: Assessing Therapeutic Potential in a Living System

Promising in vitro data is the first step; the true test of a compound's therapeutic potential lies in its in vivo activity. For an anticancer agent like WC-26, this typically involves evaluating its ability to inhibit tumor growth in an animal model.

Demonstrating Antitumor Efficacy in a Pancreatic Cancer Model

WC-26 was evaluated in a syngeneic mouse model of pancreatic cancer, where mice are implanted with cancer cells (Panc-02) that are genetically similar to the host mouse strain (C57BL/6).[7] This model allows for the assessment of the compound's direct effects on the tumor as well as its interaction with the host's immune system.

The in vivo studies demonstrated that systemic administration of WC-26 led to a significant reduction in tumor growth.[7] Furthermore, analysis of the tumors revealed that WC-26 induced apoptosis, or programmed cell death, in the cancer cells.[7]

Treatment Group	Dose	Tumor Growth Inhibition (%)	Mechanism of Action
Vehicle Control	-	0	-
WC-26	50 mg/kg/day	~50%	Induction of Apoptosis
WC-26	100 mg/kg/day	>60%	Induction of Apoptosis
Table 2: In Vivo Antitumor Activity of WC-26 in a Murine Pancreatic Cancer Model. Data synthesized from available literature.[7]

These in vivo results provide strong evidence that the high in vitro affinity and selectivity of WC-26 for the σ2 receptor translate into a tangible therapeutic effect in a living organism.

Experimental Protocol: In Vivo Pancreatic Tumor Xenograft Model

The following is a generalized protocol for an in vivo study to evaluate the antitumor efficacy of a compound in a subcutaneous pancreatic cancer xenograft model.

Materials:

• Pancreatic cancer cell line (e.g., Panc-02)

• Immunocompromised mice (e.g., C57BL/6 for syngeneic models, or nude/SCID mice for human xenografts)

• Cell culture medium and supplements

• Matrigel (optional, to enhance tumor take-rate)

• Test compound (e.g., WC-26) and vehicle

• Calipers for tumor measurement

• Anesthesia and surgical equipment (if necessary for orthotopic models)

Procedure:

• Cell Culture: Culture the pancreatic cancer cells under standard conditions.

• Tumor Cell Implantation:

  • Harvest the cells and resuspend them in a mixture of media and Matrigel.

  • Inject a specific number of cells (e.g., 1 x 10⁶) subcutaneously into the flank of each mouse.

• Tumor Growth Monitoring:

  • Allow the tumors to grow to a palpable size (e.g., 50-100 mm³).

  • Measure the tumor dimensions with calipers regularly (e.g., twice a week) and calculate the tumor volume using the formula: (Length x Width²)/2.

• Treatment:

  • Randomize the mice into treatment and control groups.

  • Administer the test compound or vehicle according to the planned dosing schedule (e.g., daily intraperitoneal injections).

• Endpoint:

  • Continue treatment and monitoring until the tumors in the control group reach a predetermined size or for a specified duration.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weighing, histology, biomarker analysis).

• Data Analysis:

  • Plot the mean tumor volume over time for each group.

  • Calculate the percentage of tumor growth inhibition for the treatment groups compared to the control group.

  • Perform statistical analysis to determine the significance of the observed effects.

Workflow for an in vivo pancreatic cancer xenograft study.

Correlating In Vitro and In Vivo: The Path to Clinical Translation

The case of WC-26 exemplifies the critical importance of a multi-faceted approach to drug discovery. The high in vitro affinity and selectivity for the σ2 receptor provided a strong rationale for its further development. The subsequent in vivo studies confirmed that this molecular-level activity could be translated into a significant therapeutic effect in a relevant disease model.

This guide underscores that while in vitro assays are indispensable for initial screening and mechanistic studies, they are only one piece of the puzzle. In vivo models are essential for understanding how a compound behaves in a complex biological system, including its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its overall efficacy and potential toxicity. The successful correlation between the in vitro and in vivo data for compounds like WC-26 provides the necessary confidence to advance them further along the drug development pipeline towards clinical trials.

References

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• BenchChem Technical Support Team. (2025). An In-depth Technical Guide to the Biological Activity of 3,7-Diazabicyclo[3.3.1]nonane Analogs. BenchChem.
• Vangveravong, S., Xu, J., Zeng, C., & Mach, R. H. (Year). New N-Substituted 9-azabicyclo[3.3.1]nonan-3α-yl phenylcarbamate Analogs as σ2 Receptor Ligands: Synthesis, in Vitro Characterization, and Evaluation as PET Imaging and Chemosensitization Agents. Bioorganic Med. Chem., 17, 1222–1231.
• Oki, E., Oida, S., Oashi, Y., Takagi, H., & Iwai, I. (1970). 3-azabicyclo(3.3.1)nonane derivatives as potential analgesics. Chemical & Pharmaceutical Bulletin, 18(10), 2050–2057.
• Jeyaraman, R., & Avila, S. (1981). Chemistry of 3-azabicyclo[3.3.1]nonanes. Chemical Reviews, 81(2), 149–174.
• Wheeler, K. T., Wang, L. M., Wall, J. M., Mier, W., Rold, T. L., & Mach, R. H. (2007). Selective sigma-2 ligands preferentially bind to pancreatic adenocarcinomas: applications in diagnostic imaging and therapy. Molecular cancer, 6, 55.
• Mach, R. H., & Wheeler, K. T. (2009). The Sigma-2 (σ2)

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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comparative Synthesis Strategies for the 3-Azabicyclo[3.3.1]nonane Scaffold: Yield, Stereocontrol, and Scalability

The 3-azabicyclo[3.3.1]nonane system is a privileged structural motif embedded within numerous bioactive natural products, including the marine alkaloid haliclonin A and diterpene alkaloids like chasmanine and atisine . Because the biological efficacy and receptor-binding affinity of these compounds heavily rely on their precise 3D conformation, selecting the optimal synthetic route is a critical decision in drug development.

This guide cross-references the three primary experimental methodologies—Tandem Double-Mannich Annulation, Palladium-Promoted Cyclization, and Effenberger-Type Cyclization—evaluating them objectively on thermodynamic efficiency, stereocontrol, and operational scalability.

Mechanistic Pathways & Causality in Route Selection

A. The Tandem Double-Mannich Annulation (Thermodynamic Approach) The most prevalent and operationally simple method for constructing the 3-azabicyclo[3.3.1]nonane core is the one-pot tandem Mannich reaction . By condensing a ketone (e.g., cyclohexanone), an aldehyde (typically paraformaldehyde or benzaldehyde), and an amine source (like ammonium acetate), the bicyclic system self-assembles.

• Causality of Choice: This route is driven entirely by thermodynamic stability. The intermediate iminium ions rapidly undergo intramolecular cyclization, pushing the equilibrium toward the highly stable chair-chair conformation of the bicyclic product. While this method boasts high yields and exceptional scalability, it inherently lacks enantioselectivity, making it best suited for symmetric derivatives or early-stage, high-throughput library generation .

B. Transition-Metal Promoted Cyclization (Kinetic & Stereocontrolled Approach) For complex targets requiring strict stereochemical fidelity, such as the 17-membered macrocyclic ring system of haliclonin A, the thermodynamic Mannich reaction is insufficient. Instead, researchers employ an organocatalytic asymmetric conjugate addition followed by a Palladium-promoted cyclization .

• Causality of Choice: The use of a chiral organocatalyst establishes the initial stereocenter with high enantiomeric excess. Subsequently, the Pd-catalyst coordinates to the olefin, directing the nucleophilic attack kinetically rather than thermodynamically. This guarantees that the newly formed bridge blocks the β -face of the cyclohexane core, forcing subsequent functionalizations to occur exclusively from the desired α -face.

C. Effenberger-Type Cyclization (Regioselective Approach) This alternative route utilizes 1-methoxy-1-cyclohexene and malonyl dichloride under Lewis acid conditions to construct the bicyclic core .

• Causality of Choice: By starting with an activated enol ether rather than a standard ketone, the nucleophilicity of the starting material is strictly localized. This prevents the formation of unwanted regioisomers that frequently plague the condensations of unsymmetrical ketones, allowing for the precise installation of bridgehead functional groups.

Quantitative Performance Comparison

The following table summarizes the experimental metrics cross-referenced from recent synthetic literature to aid in route selection:

Methodology	Yield Range	Stereocontrol	Step Count	Primary Reagents	Best Application
Tandem Double-Mannich	75% - 85%	Low (Racemic)	1 (One-Pot)	Ketone, Aldehyde, Amine	High-throughput screening, symmetric cores
Pd-Promoted Cyclization	40% - 60%	High (Enantioselective)	3 - 5	Pd-catalyst, Enone, Nitromethane	Complex natural products (e.g., Haliclonin A)
Effenberger Cyclization	60% - 75%	Moderate (Regioselective)	2 - 3	Enol ether, Malonyl dichloride	Bridgehead-substituted derivatives

Mechanistic Workflow Diagram

Comparative workflow of primary synthetic routes to the 3-azabicyclo[3.3.1]nonane scaffold.

Validated Experimental Protocol: Self-Validating Double-Mannich Annulation

To ensure reproducibility in generating screening libraries, the following protocol details the synthesis of 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ones . This system is designed to be self-validating: the correct stoichiometric progression naturally results in product precipitation, serving as an immediate visual confirmation of mechanistic success without requiring constant aliquoting for LC-MS.

Reagents & Stoichiometry:

• Ketone: Cyclohexanone (1.0 equivalent)

• Aldehyde: Benzaldehyde (2.0 equivalents)

• Amine Source: Ammonium acetate (1.5 equivalents)

• Solvent: Absolute Ethanol

Step-by-Step Methodology:

• Initiation (Imine Formation): Dissolve 1.0 eq of cyclohexanone and 2.0 eq of benzaldehyde in absolute ethanol at room temperature. Causality: The strict 1:2 ratio is critical; a lower aldehyde concentration will stall the reaction at the mono-Mannich intermediate, leading to acyclic impurities .

• Amine Introduction: Slowly add 1.5 eq of ammonium acetate to the vigorously stirring solution. Causality: Ammonium acetate acts as a dual-purpose reagent. It provides the necessary ammonia for imine formation while releasing mild acetic acid to buffer the solution, which catalyzes the enolization of the ketone required for nucleophilic attack.

• Cascade Cyclization: Stir the reaction mixture continuously at room temperature (or apply mild reflux for sterically hindered substituted aldehydes) for 4 to 18 hours.

• Self-Validation Checkpoint: As the reaction proceeds, the highly symmetric, non-polar 3-azabicyclo[3.3.1]nonane product will become insoluble in the polar ethanol solvent. The spontaneous formation of a dense, white crystalline precipitate validates that the tandem cyclization has successfully completed. Note: If the solution remains clear after 18 hours, the equilibrium has failed to shift, indicating either wet solvent or degraded aldehyde.

• Isolation: Filter the precipitate under vacuum. Wash the filter cake thoroughly with ice-cold ethanol to remove unreacted starting materials and any soluble mono-Mannich byproducts.

• Purification: Recrystallize the crude solid from an ethanol/chloroform mixture to yield the pure chair-chair conformer.

References

• Facile one-pot synthesis of a 3-azabicyclo[3.3.1]nonane scaffold by a tandem Mannich reaction. Organic Chemistry Frontiers.[Link] [1]

• Synthetic Studies of Haliclonin A: Construction of the 3-Azabicyclo[3.3.1]nonane Skeleton with a Bridge that Forms the 17-Membered Ring. Synlett.[Link] [1]

• Different routes for the construction of biologically active diversely functionalized bicyclo[3.3.1]nonanes: an exploration of new perspectives for anticancer chemotherapeutics. RSC Advances.[Link] [1]

• Synthesis and antimicrobial studies of novel 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one 4′-phenylthiosemicarbazones. Journal of Enzyme Inhibition and Medicinal Chemistry (Taylor & Francis).[Link] [1]

Safety & Regulatory Compliance

Navigating the Disposal of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one Hydrochloride: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds we handle, including their safe and compliant disposal. This guide provides a detailed, step-by-step framework for the proper disposal of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride, a compound requiring meticulous handling due to its potential hazards. The procedures outlined here are grounded in established safety protocols and regulatory standards to ensure the protection of personnel and the environment.

I. Hazard Identification and Risk Assessment

Before initiating any disposal protocol, a thorough risk assessment is paramount. Based on data from analogous compounds, 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride should be handled as a hazardous substance.

Table 1: Hazard Profile based on Analogous Compounds

Hazard Classification	GHS Hazard Statement	GHS Pictogram
Skin Irritation (Category 2)	H315: Causes skin irritation
Serious Eye Irritation (Category 2A)	H319: Causes serious eye irritation
Specific target organ toxicity — single exposure (Respiratory tract irritation)	H335: May cause respiratory irritation

Source: PubChem CID 155977792 for 3-Azabicyclo(3.3.1)nonan-7-one hydrochloride[1]

The primary risks associated with this compound are dermal and ocular contact, as well as inhalation of dust or aerosols. The hydrochloride salt form may also contribute to its irritant properties.

II. Personal Protective Equipment (PPE): Your First Line of Defense

Given the identified hazards, stringent adherence to PPE protocols is non-negotiable. The causality is clear: direct contact can lead to irritation and injury. Therefore, a multi-layered defense is essential.

• Hand Protection: Wear chemically resistant gloves (e.g., nitrile) at all times. Dispose of gloves immediately after handling the compound or contaminated materials.[2]

• Eye Protection: Safety glasses with side shields or safety goggles are mandatory to prevent eye contact.[2]

• Skin and Body Protection: A lab coat or other protective clothing must be worn to prevent skin contact.[2]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[2]

III. Step-by-Step Disposal Protocol

The disposal of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride must comply with all local, state, and federal regulations. The following workflow provides a general framework for its management as a hazardous chemical waste.

1. Waste Segregation and Collection:

• Designated Waste Container: Use a clearly labeled, dedicated waste container for 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride waste. The container must be made of a material compatible with the chemical and have a secure, tight-fitting lid.

• Labeling: The label should include the words "Hazardous Waste," the full chemical name ("3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride"), and the appropriate hazard pictograms (irritant).

• Solid vs. Liquid Waste:

  • Solid Waste: Collect un-used or contaminated solid material directly into the designated waste container. This includes contaminated personal protective equipment like gloves and weigh boats.

  • Liquid Waste: If the compound is in solution, collect it in a compatible, labeled liquid waste container. Do not mix with other solvent waste streams unless compatibility has been confirmed.

2. Spill Management:

In the event of a spill, the immediate priority is to contain the material and prevent exposure.

• Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate area and ensure adequate ventilation.

• Absorb and Collect: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to cover the spill. Carefully sweep or scoop the absorbed material into the designated hazardous waste container.[3]

• Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

3. Storage of Chemical Waste:

• Location: Store the hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Container Integrity: Regularly inspect the waste container for any signs of leakage or degradation.

4. Final Disposal:

• Licensed Waste Disposal Vendor: The ultimate disposal of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride waste must be handled by a licensed and reputable hazardous waste disposal company.[4] Do not attempt to dispose of this chemical down the drain or in regular trash.

• Documentation: Maintain accurate records of the waste generated, including the chemical name, quantity, and date of disposal, in accordance with regulatory requirements.

IV. Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride.

Caption: Disposal workflow for 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride.

V. Conclusion: A Commitment to Safety and Compliance

The proper disposal of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride is a critical component of laboratory safety and environmental stewardship. By understanding the potential hazards, utilizing appropriate personal protective equipment, and adhering to a structured disposal protocol, researchers can mitigate risks and ensure compliance with all applicable regulations. This proactive approach to chemical waste management not only protects individuals and the environment but also upholds the high standards of scientific responsibility.

VI. References

• AFG Bioscience. (n.d.). N-Cbz-9-azabicyclo[3.3.1]nonan-3-one Safety Data Sheet. Retrieved from

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 155977792, 3-Azabicyclo(3.3.1)nonan-7-one hydrochloride. Retrieved from [Link]

• Majestic Drug Co., Inc. (2016, February 12). Safety Data Sheet. Medline. Retrieved from

• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET. Retrieved from

• 3M. (n.d.). Safety Data Sheet. Retrieved from

• Macrocyclics. (n.d.). SAFETY DATA SHEET. Retrieved from

• AK Scientific, Inc. (n.d.). 3-Amino-3-azabicyclo[3.3.0]octane hydrochloride Safety Data Sheet. Retrieved from

• Fisher Scientific. (2025, December 26). Safety Data Sheet. Retrieved from

• Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET. Retrieved from

• Nu-Calgon. (2022, March 14). SDS US/WHMIS2015. Retrieved from

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Personal protective equipment for handling 3-Methyl-3-azabicyclo[3.3.1]nonan-7-onehydrochloride

Operational Guide: Safe Handling of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride

This guide provides comprehensive safety protocols and operational directives for the handling of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride. As a bicyclic amine derivative, this compound requires stringent adherence to safety procedures to mitigate risks for researchers, scientists, and drug development professionals. The following information is designed to build a framework of safety and confidence, ensuring that your work is both groundbreaking and secure.

Hazard Identification and Core Risk Assessment

Understanding the intrinsic hazards of a chemical is the foundation of safe laboratory practice. 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride, and its close structural analogs, are classified with specific health risks that demand respect and careful management.[1]

GHS Hazard Classifications

Hazard Class	Hazard Code	Category	Signal Word	Description
Skin Corrosion/Irritation	H315	2	Warning	Causes skin irritation.[1][2]
Serious Eye Damage/Irritation	H319	2A	Warning	Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity (Single Exposure)	H335	3	Warning	May cause respiratory irritation.[1]
Specific Target Organ Toxicity (Single Exposure)	H336	3	Warning	May cause drowsiness or dizziness.[2]

Expert Interpretation: These classifications indicate that the primary routes of hazardous exposure are through direct contact (skin and eyes) and inhalation.[3] The hydrochloride salt form is typically a solid powder, which increases the risk of aerosolization during handling, such as weighing or transferring. The respiratory irritation hazard (H335) is of particular concern and dictates the necessity of stringent engineering controls.[1]

Personal Protective Equipment (PPE) Protocol

While engineering controls are the primary barrier, a robust PPE ensemble is the essential final layer of defense.[4] The selection of PPE must directly correspond to the identified risks.[5]

2.1. Primary Engineering Controls: The First Line of Defense All handling of 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride in its solid form or in volatile solutions must be conducted within a certified chemical fume hood.[6][7] This is a non-negotiable control to mitigate the risk of respiratory exposure. The fume hood provides adequate ventilation to capture and exhaust any dusts or vapors generated.[6]

2.2. Mandatory PPE Ensemble

Protection Type	Specification	Rationale and Best Practices
Eye & Face	Chemical safety goggles with side shields (ANSI Z87.1 rated). A face shield is required over goggles for bulk transfers.	Protects against splashes and airborne particles that can cause serious eye irritation.[5] Standard safety glasses are insufficient.
Hand	Powder-free nitrile gloves (ASTM D6978 compliant).[8] Double-gloving is recommended.	Provides a barrier against skin contact, which can cause irritation.[5] Regularly inspect gloves for tears and change them immediately after handling or every 1-2 hours, whichever is sooner. Dispose of contaminated gloves as hazardous waste.[7]
Body	Fully-buttoned, long-sleeved laboratory coat. A chemical-resistant apron is recommended when handling >50g or solutions >1L.	Protects skin on the arms and body from accidental spills. Clothing worn underneath should be non-synthetic and cover the legs entirely.[4]
Respiratory	For weighing solids or when aerosolization is possible, a NIOSH-certified N95 respirator is mandatory, even within a fume hood.[8][9]	This supplements the fume hood to prevent inhalation of fine particulates that can cause respiratory tract irritation.[9] A full respiratory protection program, including fit-testing, is essential for compliance and safety.[8]

Step-by-Step Handling Procedures

Adherence to a systematic workflow minimizes the potential for error and exposure.

3.1. Preparation and Pre-Handling Checklist

• Verify SDS: Ensure you have read and understood the Safety Data Sheet (SDS) for the specific product.

• Assemble PPE: Don all required PPE as outlined in Section 2.2 before entering the designated handling area.

• Prepare Workspace: Ensure the chemical fume hood is operational and the sash is at the appropriate working height. Clear the workspace of all non-essential items.

• Prepare Spill Kit: Have a chemical spill kit rated for solid and aqueous amine compounds readily accessible.[5]

3.2. Weighing and Aliquoting (Solid Form)

• Location: Conduct all weighing operations inside the chemical fume hood.

• Technique: Use a weigh boat or creased weighing paper. Handle the container and spatula with care to minimize the generation of airborne dust.

• Transfer: Close the primary container immediately after dispensing the required amount. Gently tap the spatula on the receiving vessel to dislodge any remaining powder.

• Clean-up: Use a damp cloth or wipe to gently clean any residual dust from the balance and surrounding surfaces. Dispose of the wipe as contaminated solid waste. Do not use a dry brush, which can reaerosolize the powder.

3.3. Solution Preparation and Use

• Solvent Addition: Slowly add the solvent to the solid to avoid splashing. If the dissolution is exothermic, add the solvent in portions and allow the solution to cool.

• Mixing: Use a magnetic stirrer or gentle swirling to dissolve the solid. Keep the vessel covered with a watch glass or cap to prevent vapor release.

• Transfer: Use a pipette or cannula for liquid transfers. Avoid pouring directly from large containers when possible.

3.4. Post-Handling Decontamination

• Wipe Down: Thoroughly decontaminate the work surface within the fume hood with an appropriate cleaning agent (e.g., 70% ethanol), followed by water.

• Equipment: Clean all non-disposable equipment that came into contact with the chemical.

• Doffing PPE: Remove PPE in the correct order (gloves first, then apron/gown, then face/eye protection, then respirator) to prevent cross-contamination. Wash hands thoroughly with soap and water after removing all PPE.[10]

Spill and Emergency Response

Immediate and correct response is critical to mitigating the effects of an accidental release.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[10] Seek medical attention if irritation develops or persists.[6]

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[10] Remove contact lenses if present and easy to do.[10] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing.[7] If they feel unwell, seek immediate medical attention.[10]

• Minor Spill (<5g solid or <50mL dilute solution): Restrict access to the area. Wearing full PPE, cover the spill with an absorbent material from the spill kit. Gently sweep the solid into a designated waste container. For liquids, absorb and then wipe the area clean.

• Major Spill: Evacuate the immediate area and alert laboratory personnel. Contact your institution's Environmental Health & Safety (EHS) department immediately. Do not attempt to clean up a large spill without specialized training and equipment.

Disposal Plan

All waste generated from handling this compound is considered hazardous waste.

• Solid Waste: This includes the chemical itself, any contaminated weigh boats, wipes, and disposable PPE (gloves, etc.).[7] Place in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Unused solutions and contaminated solvents must be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

• Regulatory Compliance: All waste disposal must be carried out in strict accordance with local, state, and federal regulations.[11] Consult your institution's EHS department for specific procedures.

Visualization: Safe Handling Workflow

The following diagram illustrates the logical flow for safely handling 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride, emphasizing critical safety checkpoints.

Caption: Workflow for handling 3-Methyl-3-azabicyclo[3.3.1]nonan-7-one hydrochloride.

References

• 3-azabicyclo[3.3.1]nonan-7-one hydrochloride — Chemical Substance Information. ECHA.
• What are the Health and Safety Guidelines for Using Amines?Aiche.
• Safety Data Sheet. Kishida Chemical Co., Ltd.
• SAFETY DATA SHEET - Fisher Scientific. Fisher Scientific.
• 3-Azabicyclo(3.3.1)nonan-7-one hydrochloride | C8H14ClNO | CID 155977792. PubChem.
• Safety Data Sheet. Casnavi.
• Aldrich 156833 - SAFETY DATA SHEET. Sigma-Aldrich.
• Safe handling of hazardous drugs - PMC. National Center for Biotechnology Information.
• PPE for Chemical Handling: A Quick Guide. Healthy Bean Ltd.
• Safety Data Sheet - CymitQuimica. CymitQuimica.
• Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions.
• Personal protective equipment for preparing toxic drugs. GERPAC.
• 3-Amino-3-azabicyclo[3.3.0]octane hydrochloride - AK Scientific, Inc.AK Scientific, Inc..
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. United Nations Office on Drugs and Crime.

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